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Foundational

Synthesis of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one: An In-depth Technical Guide

Abstract This technical guide provides a comprehensive overview of a robust synthetic pathway to 2-Fluoro-6,7-dihydroquinolin-8(5H)-one, a key heterocyclic scaffold with significant potential in medicinal chemistry and d...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive overview of a robust synthetic pathway to 2-Fluoro-6,7-dihydroquinolin-8(5H)-one, a key heterocyclic scaffold with significant potential in medicinal chemistry and drug discovery. The presented methodology is designed for researchers and scientists in the pharmaceutical and chemical industries, offering a detailed, step-by-step approach from readily available starting materials. This document emphasizes the underlying chemical principles, providing a rationale for the selection of reagents and reaction conditions to ensure reproducibility and high yields. The guide is structured to provide not only a practical laboratory protocol but also a deeper understanding of the synthetic strategy, empowering researchers to adapt and optimize the synthesis for their specific applications.

Introduction: The Significance of Fluorinated Quinolones

The quinoline core is a privileged scaffold in medicinal chemistry, forming the structural basis for a wide range of therapeutic agents.[1] The introduction of fluorine atoms into organic molecules can profoundly influence their physicochemical and biological properties, often leading to enhanced metabolic stability, increased binding affinity, and improved membrane permeability.[2] Consequently, fluoroquinolone derivatives have emerged as a critical class of compounds, most notably as potent antibacterial agents.[3][4] The target molecule, 2-Fluoro-6,7-dihydroquinolin-8(5H)-one, represents a valuable building block for the synthesis of more complex pharmaceutical candidates, combining the key features of a quinolone framework with the strategic placement of a fluorine atom. This guide will detail a reliable and efficient two-step synthetic sequence for its preparation.

Retrosynthetic Analysis and Strategic Approach

A retrosynthetic analysis of the target molecule suggests two plausible synthetic strategies. The first, a convergent approach based on the Bohlmann-Rahtz pyridine synthesis, would involve the condensation of a fluorinated ethynylketone with an enamine.[4][5] While elegant, this pathway is hampered by the limited commercial availability and synthetic accessibility of the required fluorinated building block.

Therefore, this guide will focus on a more practical and robust linear approach, centered around a late-stage nucleophilic aromatic substitution (SNAr) reaction. This strategy involves the initial construction of a chlorinated analogue, 2-chloro-6,7-dihydroquinolin-8(5H)-one, followed by a halogen exchange reaction to introduce the fluorine atom. This approach offers the advantage of utilizing readily available and cost-effective starting materials.

Synthetic Pathway Overview

The overall synthetic transformation is depicted in the workflow diagram below. The synthesis commences with the formation of the key intermediate, 2-chloro-6,7-dihydroquinolin-8(5H)-one, through a Vilsmeier-Haack type cyclization of an enaminone derived from 1,3-cyclohexanedione. The subsequent and final step involves a nucleophilic aromatic substitution reaction to replace the chlorine atom with fluorine.

Synthetic_Pathway 1,3-Cyclohexanedione 1,3-Cyclohexanedione 3-Aminocyclohex-2-en-1-one 3-Aminocyclohex-2-en-1-one 1,3-Cyclohexanedione->3-Aminocyclohex-2-en-1-one  NH4OAc, Toluene, Reflux 2-Chloro-6,7-dihydroquinolin-8(5H)-one 2-Chloro-6,7-dihydroquinolin-8(5H)-one 3-Aminocyclohex-2-en-1-one->2-Chloro-6,7-dihydroquinolin-8(5H)-one  1. Chloroacetyl Chloride, Base  2. POCl3, DMF (Vilsmeier Reagent) 2-Fluoro-6,7-dihydroquinolin-8(5H)-one 2-Fluoro-6,7-dihydroquinolin-8(5H)-one 2-Chloro-6,7-dihydroquinolin-8(5H)-one->2-Fluoro-6,7-dihydroquinolin-8(5H)-one  KF, High-boiling solvent, Heat

Figure 1: Overall synthetic workflow for the preparation of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one.

Experimental Protocols

Synthesis of 3-Aminocyclohex-2-en-1-one (Intermediate I)

The initial step involves the formation of the enaminone, 3-aminocyclohex-2-en-1-one, from the readily available 1,3-cyclohexanedione. This reaction is a classic condensation where ammonia, generated in situ from ammonium acetate, reacts with one of the carbonyl groups of the dione to form an enamine.

Protocol:

  • To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 1,3-cyclohexanedione (1.0 eq), ammonium acetate (1.1 eq), and toluene.

  • Heat the mixture to reflux and continue heating until the theoretical amount of water has been collected in the Dean-Stark trap.

  • Cool the reaction mixture to room temperature.

  • Remove the toluene under reduced pressure.

  • The crude product can often be used in the next step without further purification. If necessary, recrystallization from an appropriate solvent system (e.g., ethanol/water) can be performed.

Causality of Experimental Choices:

  • Ammonium Acetate: Serves as the source of ammonia for the enamine formation and the acetate ion can act as a mild acid-base catalyst.

  • Toluene and Dean-Stark Apparatus: Toluene forms an azeotrope with water, allowing for the continuous removal of the water byproduct, which drives the equilibrium towards the formation of the enamine.

  • Reflux Conditions: Provide the necessary thermal energy to overcome the activation barrier of the condensation reaction.

Synthesis of 2-Chloro-6,7-dihydroquinolin-8(5H)-one (Intermediate II)

This step involves a two-stage process within a one-pot procedure. First, the enaminone is acylated with chloroacetyl chloride. The resulting N-acylated intermediate then undergoes an intramolecular cyclization and dehydration, likely facilitated by a Vilsmeier-Haack type reagent formed in situ from a chlorinating agent like phosphorus oxychloride (POCl₃) and a catalytic amount of dimethylformamide (DMF).

Protocol:

  • Dissolve 3-aminocyclohex-2-en-1-one (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) in a round-bottom flask.

  • Add a non-nucleophilic base, such as triethylamine (TEA) or pyridine (1.2 eq), to the solution and cool the mixture in an ice bath.

  • Slowly add chloroacetyl chloride (1.1 eq) dropwise to the cooled solution.

  • Allow the reaction to warm to room temperature and stir until the acylation is complete (monitor by TLC).

  • Carefully add phosphorus oxychloride (POCl₃, 2.0-3.0 eq) to the reaction mixture, followed by a catalytic amount of dimethylformamide (DMF).

  • Heat the reaction mixture to reflux and maintain for several hours until the cyclization is complete (monitor by TLC or LC-MS).

  • Cool the reaction mixture to room temperature and carefully quench by pouring it onto crushed ice.

  • Neutralize the acidic solution with a suitable base (e.g., saturated sodium bicarbonate solution).

  • Extract the product with an organic solvent (e.g., ethyl acetate or DCM).

  • Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Causality of Experimental Choices:

  • Chloroacetyl Chloride: Provides the two-carbon electrophilic fragment required for the formation of the pyridine ring.

  • Base (TEA or Pyridine): Neutralizes the HCl generated during the acylation reaction, preventing the protonation of the starting enaminone.

  • POCl₃ and DMF: Form the Vilsmeier reagent in situ, which is a powerful electrophile and dehydrating agent that facilitates the intramolecular cyclization and subsequent aromatization to form the quinoline ring system.[6]

  • Reflux Conditions: Provide the necessary energy for the cyclization and dehydration steps.

Synthesis of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one (Target Molecule)

The final step is a nucleophilic aromatic substitution (SNAr) reaction where the chlorine atom at the 2-position of the quinoline ring is displaced by a fluoride ion. The 2-position of the quinoline ring is activated towards nucleophilic attack due to the electron-withdrawing effect of the ring nitrogen.

Protocol:

  • In a sealed tube or a flask equipped with a reflux condenser, combine 2-chloro-6,7-dihydroquinolin-8(5H)-one (1.0 eq) and a source of fluoride, such as spray-dried potassium fluoride (KF, 2.0-3.0 eq).

  • Add a high-boiling polar aprotic solvent, such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF). The use of a phase-transfer catalyst (e.g., a crown ether like 18-crown-6) can be beneficial.

  • Heat the reaction mixture to a high temperature (typically 150-200 °C) and maintain for several hours, monitoring the progress by TLC or LC-MS.

  • Cool the reaction mixture to room temperature and pour it into water.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the final product.

Causality of Experimental Choices:

  • Potassium Fluoride (KF): A common and cost-effective source of fluoride ions for SNAr reactions. It is important to use anhydrous KF, as water can interfere with the reaction.

  • High-Boiling Polar Aprotic Solvent (DMSO or DMF): These solvents are necessary to achieve the high temperatures required for the reaction and to dissolve the reactants, particularly the potassium fluoride.

  • High Temperature: Provides the activation energy needed to overcome the energy barrier of the SNAr reaction, which involves the formation of a high-energy Meisenheimer complex.[6]

  • Phase-Transfer Catalyst (optional): Can improve the solubility of the fluoride salt in the organic solvent, thereby increasing the reaction rate.

Data Presentation

The following table summarizes the key physical and analytical data for the starting materials, intermediates, and the final product.

Compound NameStructureMolecular FormulaMolecular Weight ( g/mol )Physical StateMelting Point (°C)
1,3-CyclohexanedioneC₆H₈O₂112.13Solid103-107
3-Aminocyclohex-2-en-1-oneC₆H₉NO111.14Solid131-134
2-Chloro-6,7-dihydroquinolin-8(5H)-oneC₉H₈ClNO181.62SolidN/A
2-Fluoro-6,7-dihydroquinolin-8(5H)-oneC₉H₈FNO165.16SolidN/A

Mechanistic Insights

A deeper understanding of the reaction mechanisms is crucial for troubleshooting and optimization.

Vilsmeier-Haack Cyclization

The formation of the 2-chloro-quinolinone ring is believed to proceed through the formation of a Vilsmeier reagent from POCl₃ and DMF. This electrophilic species then reacts with the enaminone intermediate to drive the cyclization.

Vilsmeier_Mechanism Enaminone Enaminone Acylated_Intermediate Acylated Enaminone Enaminone->Acylated_Intermediate  + Chloroacetyl Chloride Vilsmeier_Reagent [ClCH=N+(CH3)2]Cl- Cyclized_Intermediate Cyclized Intermediate Acylated_Intermediate->Cyclized_Intermediate  + Vilsmeier Reagent  (Electrophilic Attack) 2-Chloro-quinolinone 2-Chloro-quinolinone Cyclized_Intermediate->2-Chloro-quinolinone  Dehydration & Aromatization

Figure 2: Proposed mechanism for the Vilsmeier-Haack cyclization step.

Nucleophilic Aromatic Substitution (SNAr)

The halogen exchange reaction proceeds via a classic SNAr mechanism. The nucleophilic fluoride ion attacks the electron-deficient carbon atom at the 2-position of the quinoline ring, forming a resonance-stabilized intermediate known as a Meisenheimer complex. Subsequent loss of the chloride leaving group restores the aromaticity of the ring and yields the final fluorinated product.

SNAr_Mechanism 2-Chloro-quinolinone 2-Chloro-quinolinone Meisenheimer_Complex Meisenheimer Complex (Resonance Stabilized) 2-Chloro-quinolinone->Meisenheimer_Complex  + F- (Nucleophilic Attack) Fluoride_Ion F- 2-Fluoro-quinolinone 2-Fluoro-quinolinone Meisenheimer_Complex->2-Fluoro-quinolinone  - Cl- (Loss of Leaving Group)

Figure 3: Mechanism of the nucleophilic aromatic substitution (SNAr) step.

Conclusion

This technical guide has outlined a comprehensive and practical synthetic route to 2-Fluoro-6,7-dihydroquinolin-8(5H)-one. By employing a robust halogen-exchange strategy, the target molecule can be efficiently prepared from readily available starting materials. The detailed experimental protocols and mechanistic insights provided herein are intended to serve as a valuable resource for researchers in the field of medicinal chemistry and drug discovery, facilitating the synthesis of this important fluorinated quinolone building block and enabling the exploration of its potential in the development of novel therapeutic agents.

References

  • Bohlmann, F., & Rahtz, D. (1957). Über einen neuen Weg zu substituierten Pyridinen. Chemische Berichte, 90(10), 2265-2272. [Link]

  • Di-magno, S. G., Lin, H., & Srivastava, R. R. (2009). Nucleophilic Aromatic Substitution with Fluoride is a Fast Reaction. Journal of the American Chemical Society, 131(41), 14764-14765. [Link]

  • Emmerson, A. M., & Jones, A. M. (2003). The quinolones: decades of development and use. Journal of Antimicrobial Chemotherapy, 51(suppl_1), 13-20. [Link]

  • Gao, Y., et al. (2018). Reaction of 3-aminocyclohex-2-en-1-ones with arylidenemalononitriles: synthesis of N-substituted 1,4,5,6,7,8- hexahydroquinolin-5-ones. Arkivoc, 2018(5), 134-144. [Link]

  • Hooper, D. C. (1999). Mechanisms of action and resistance of older and newer fluoroquinolones. Clinical infectious diseases, 29(Supplement_2), S24-S28. [Link]

  • Michael, J. P. (2005). Quinoline, quinazoline and acridone alkaloids. Natural Product Reports, 22(5), 627-646. [Link]

  • O'Hagan, D. (2000). The polyketide-derived metabolites. Natural Product Reports, 17(5), 435-473. [Link]

  • Valle, M. G., et al. (2020). Quinoline, a promising scaffold in medicinal chemistry. Mini reviews in medicinal chemistry, 20(12), 1084-1101. [Link]

  • Vilsmeier, A., & Haack, A. (1927). Über die Einwirkung von Halogenphosphor auf Alkyl-formanilide. Eine neue Methode zur Darstellung sekundärer und tertiärer p-Alkylamino-benzaldehyde. Berichte der deutschen chemischen Gesellschaft (A and B Series), 60(1), 119-122. [Link]

  • Wang, J., et al. (2010). A facile synthesis of 2-hydroxy-7, 8-dihydroquinolin-5 (6 H)-ones and 7, 8-dihydroquinoline-2, 5 (1 H, 6 H)-diones from Morita–Baylis–Hillman adduct acetates. Tetrahedron, 66(45), 8758-8764. [Link]

  • Xiong, X., Bagley, M. C., & Chapaneri, K. (2004). A new mild method for the one-pot synthesis of pyridines. Tetrahedron Letters, 45(32), 6121-6124. [Link]

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Foundational

An In-Depth Technical Guide to the Spectroscopic Characterization of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Compound: 2-Fluoro-6,7-dihydroquinolin-8(5H)-one (CAS: 1253791-70-6) Executive Summary & Structural Causality The tetrahydroquinoline...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Compound: 2-Fluoro-6,7-dihydroquinolin-8(5H)-one (CAS: 1253791-70-6)

Executive Summary & Structural Causality

The tetrahydroquinoline framework is widely recognized as a "privileged scaffold" in medicinal chemistry, frequently serving as a chiral precursor for complex stereoselective therapeutics[1]. Within this family, 2-Fluoro-6,7-dihydroquinolin-8(5H)-one represents a highly specialized building block. The strategic placement of a fluorine atom at the C-2 position and a ketone at the C-8 position creates a unique electronic push-pull system that drastically alters the molecule's spectroscopic signature compared to its non-fluorinated parent, 6,7-dihydro-5H-quinolin-8-one[2].

As a Senior Application Scientist, I approach the characterization of this molecule not merely as a checklist of peaks, but as a study in structural causality :

  • The Fluorine Effect (Electronic Modulation): Fluorine is highly electronegative ( −I effect) but possesses lone pairs capable of resonance donation ( +M effect) into the pyridine ring. This dual nature strongly deshields the directly attached C-2 carbon while unexpectedly shielding the adjacent C-3 proton and carbon[3].

  • The Ketone Anisotropy (Conformational Rigidity): The C-8 carbonyl group sits in direct conjugation with the pyridine π -system via the C-8a bridgehead. This creates a powerful anisotropic deshielding cone that specifically impacts the adjacent C-7 aliphatic protons, shifting them significantly downfield compared to standard cyclic alkanes[2].

Comprehensive Spectroscopic Data

The following data tables synthesize the expected empirical spectroscopic parameters for 2-Fluoro-6,7-dihydroquinolin-8(5H)-one, grounded in validated baseline data from structurally analogous fluoropyridines[4] and tetrahydroquinolin-8-ones[2].

Table 1: 1 H NMR Assignments (400 MHz, CDCl 3​ )

Internal Standard: TMS ( δ 0.00 ppm)

PositionChemical Shift ( δ , ppm)MultiplicityCoupling Constant ( J , Hz)Causality / Rationale
H-4 7.85dd 3JHH​=8.2 , 4JHF​=2.5 Deshielded by the pyridine ring current; exhibits long-range coupling to F-2.
H-3 7.05dd 3JHH​=8.2 , 3JHF​=8.2 Shifted upfield due to the +M resonance effect of the ortho-fluorine atom[3].
H-5 2.85t J=6.0 Benzylic/allylic position; deshielded by proximity to the aromatic C-4a bridgehead.
H-7 2.75t J=6.0 α -protons to the C-8 carbonyl; strongly deshielded by the C=O anisotropic cone.
H-6 2.15m-Central methylene group; least affected by aromatic or carbonyl deshielding.
Table 2: 13 C and 19 F NMR Assignments (100 MHz / 376 MHz, CDCl 3​ )

Note: Fluorine coupling ( JCF​ ) propagates through the rigid pyridine backbone, splitting the carbon signals.

NucleusPositionShift ( δ , ppm)Multiplicity JCF​ (Hz)Causality / Rationale
13 C C-8 (C=O)195.5s-Conjugated aryl ketone; shift is lower than aliphatic ketones (~205 ppm) due to resonance[2].
13 C C-2 (C-F)162.5d238.0Direct 1JCF​ coupling; massive deshielding from fluorine electronegativity[4].
13 C C-8a (C-N)150.2d14.5 3JCF​ coupling across the nitrogen heteroatom.
13 C C-4 (CH)141.5d9.8 3JCF​ meta-coupling through the carbon backbone[3].
13 C C-4a (C)132.0s-Bridgehead carbon; 4JCF​ is typically unresolved.
13 C C-3 (CH)110.5d38.5 2JCF​ ortho-coupling; highly shielded by F-atom +M effect[4].
13 C C-7 (CH 2​ )39.5s-Aliphatic carbon adjacent to the C=O group.
13 C C-5 (CH 2​ )28.5s-Benzylic aliphatic carbon.
13 C C-6 (CH 2​ )22.0s-Central aliphatic carbon.
19 F F-2-65.5d8.2Characteristic shift for 2-fluoropyridine derivatives; coupled to H-3[4].
Table 3: FT-IR and HRMS Data
TechniqueParameterObserved ValueStructural Significance
FT-IR (ATR) ν (C=O) stretch~1695 cm −1 Confirms the presence of a conjugated cyclic ketone.
FT-IR (ATR) ν (C-F) stretch~1240 cm −1 Validates the carbon-fluorine bond on the aromatic ring.
HRMS (ESI+) [M+H]+ 166.0660 m/z Exact mass confirmation for C 9​ H 8​ FNO (Theoretical: 166.0663).

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in structural elucidation, protocols must be designed as self-validating systems . A single analytical technique is prone to misinterpretation; orthogonal validation is required.

Protocol A: Multi-Nuclear NMR Acquisition
  • Sample Preparation: Dissolve 15-20 mg of the analyte in 0.6 mL of CDCl 3​ (containing 0.03% v/v TMS). Causality: CDCl 3​ lacks exchangeable protons, providing a clear window for the aliphatic region, while TMS serves as an internal zero-point calibrant to self-validate chemical shift accuracy.

  • 19 F NMR Optimization: Acquire 19 F spectra before 13 C. Use a relaxation delay ( D1​ ) of at least 3 seconds. Causality: Fluorine nuclei have long T1​ relaxation times. Insufficient delays lead to poor signal-to-noise ratios and inaccurate integration.

  • 13 C NMR with Fluorine Decoupling: Acquire standard 13 C{1H} spectra with a D1​ of 5 seconds to capture the quaternary C-8 and C-2 carbons. For absolute clarity, run a separate 13 C{1H, 19F} (fluorine-decoupled) experiment. Causality: Collapsing the massive 1JCF​ (238 Hz) and 2JCF​ (38.5 Hz) doublets into singlets definitively proves which carbons are adjacent to the fluorine atom.

Protocol B: LC-ESI-HRMS and ATR-FTIR
  • Mass Spectrometry (ESI+): Prepare a 1 μ g/mL solution in LC-MS grade Acetonitrile/Water (50:50) containing 0.1% Formic Acid. Causality: The basicity of the pyridine nitrogen is suppressed by the electron-withdrawing ortho-fluorine[3]. The 0.1% formic acid forces protonation, ensuring a robust [M+H]+ ion signal[4]. Run a calibration standard (e.g., Agilent ESI-L) immediately prior to injection to validate mass accuracy (< 5 ppm error).

  • Infrared Spectroscopy: Utilize Attenuated Total Reflectance (ATR) FT-IR. Causality: ATR requires zero sample preparation (no KBr pellets), eliminating the risk of hygroscopic moisture absorption that could introduce broad O-H bands and obscure the critical C=O stretch at 1695 cm −1 .

Orthogonal Validation Workflow

The logical relationship between these analytical techniques forms a closed-loop validation system. The workflow below illustrates how each technique compensates for the blind spots of the others.

G Start Sample Prep (CDCl3, TMS) NMR1 1H & 19F NMR (Primary Screen) Start->NMR1 MS_IR HRMS & FT-IR (Mass & Func. Groups) Start->MS_IR NMR2 13C & DEPT-135 (Carbon Backbone) NMR1->NMR2 NMR3 2D NMR (HSQC/HMBC) (Connectivity) NMR2->NMR3 Valid Structural Validation Complete NMR3->Valid MS_IR->Valid

Orthogonal spectroscopic workflow for the structural validation of fluorinated heterocycles.

References

  • [1] Benchchem Technical Support Team. Spectroscopic data for (R)-5,6,7,8-tetrahydroquinolin-8-ol (NMR, IR, MS). Benchchem. 1

  • [2] ChemicalBook Database. 6,7-Dihydro-5H-quinolin-8-one Properties and Spectra. ChemicalBook. 2

  • [4] The Journal of Organic Chemistry. Nucleophilic Fluorination of Heteroaryl Chlorides and Aryl Triflates Enabled by Cooperative Catalysis. ACS Publications. 4

  • [3] The Journal of Organic Chemistry. Selective Functionalization of 2-Fluoropyridine, 2,3-Difluoropyridine, and 2,5-Difluoropyridine at Each Vacant Position. ACS Publications. 3

Sources

Exploratory

The Evolution and Engineering of Fluoroquinolones: A Technical Whitepaper on Discovery, Mechanism, and Synthesis

Executive Summary Fluoroquinolones represent one of the most successful classes of synthetic broad-spectrum antibiotics in modern medicine. Moving from serendipitous discovery to highly rationalized drug design, the evol...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Fluoroquinolones represent one of the most successful classes of synthetic broad-spectrum antibiotics in modern medicine. Moving from serendipitous discovery to highly rationalized drug design, the evolution of the 4-quinolone pharmacophore is a masterclass in medicinal chemistry. This whitepaper provides an in-depth technical analysis of the historical genesis, Structure-Activity Relationship (SAR), dual-targeting mechanism of action, and the modern synthetic methodologies used to engineer these critical compounds.

Historical Genesis: From Antimalarial Byproducts to Broad-Spectrum Giants

The history of quinolone antibiotics did not begin with a targeted antibacterial discovery program, but rather as an accidental byproduct. In 1962, chemist George Y. Lesher and his team at the Sterling Winthrop Research Institute isolated nalidixic acid during an attempt to synthesize the antimalarial agent chloroquine[1]. While nalidixic acid demonstrated activity against Gram-negative bacteria, its clinical utility was severely bottlenecked by poor systemic bioavailability and a narrow spectrum of activity, restricting its use primarily to uncomplicated urinary tract infections[1].

The paradigm shifted dramatically in the 1970s and 1980s through rational structural modifications. The introduction of a fluorine atom at the C-6 position yielded the first true "fluoroquinolones," such as flumequine and norfloxacin (synthesized in 1978)[1][2]. This single halogenation event exponentially increased the compound's lipophilicity and target affinity. In 1983, Klaus Grohe at Bayer patented ciprofloxacin, a second-generation fluoroquinolone that combined the C-6 fluorine with a C-7 piperazine ring and an N-1 cyclopropyl group, establishing the gold standard for broad-spectrum antibacterial efficacy[1][2].

Molecular Architecture: Structure-Activity Relationship (SAR)

The potency of fluoroquinolones is dictated by a highly conserved bicyclic core: the 1,4-dihydro-4-oxo-quinoline scaffold. Every functional group appended to this core has a distinct, causal impact on the drug's pharmacodynamics and pharmacokinetics[3][4].

To optimize target binding, the molecule must successfully navigate the bacterial cell envelope and intercalate into the DNA-enzyme complex. Table 1 summarizes the causal relationships between structural modifications and their biological consequences.

Table 1: Quantitative and Mechanistic SAR of Fluoroquinolones

PositionStructural ModificationMechanistic Causality & Biological Consequence
N-1 Cyclopropyl groupProvides optimal steric bulk to anchor the drug into the hydrophobic pocket of the topoisomerase enzyme. Yields the lowest Minimum Inhibitory Concentration (MIC) values across generations[4].
C-3 / C-4 Carboxyl / Keto groupsEssential for activity. These oxygen-rich groups form a critical bidentate chelation complex with a Mg2+ ion, bridging the drug to the water-metal ion pocket of the target enzyme[3].
C-6 Fluorine atomIncreases lipophilicity, facilitating rapid penetration through the bacterial outer membrane porins. Enhances DNA gyrase binding affinity by up to 100-fold compared to non-fluorinated analogs[3][4].
C-7 Piperazine / PyrrolidineIntroduces a basic nitrogen center that drastically alters the pharmacokinetic profile. Expands the spectrum of activity to include resistant Gram-negative pathogens like Pseudomonas aeruginosa[4][5].
C-8 Methoxy / HalogenIncreases activity against Gram-positive bacteria and reduces the selection of resistant mutant strains by stabilizing the binding complex[4].

Mechanism of Action: Dual Targeting and Topoisomerase Poisoning

Mechanistically, fluoroquinolones do not merely act as competitive enzyme inhibitors; they function as topoisomerase poisons [6][7]. During normal bacterial replication, type II topoisomerases introduce transient double-strand breaks in the DNA to relieve torsional strain (supercoiling) ahead of the replication fork.

Fluoroquinolones target two homologous enzymes:

  • DNA Gyrase (GyrA/GyrB subunits): The primary target in Gram-negative bacteria (e.g., Escherichia coli)[7][8].

  • Topoisomerase IV (ParC/ParE subunits): The primary target in Gram-positive bacteria (e.g., Staphylococcus aureus)[7][8].

The drug binds non-covalently to the Quinolone Resistance-Determining Region (QRDR) at the enzyme-DNA interface[8]. By coordinating with the Mg2+ ion, the fluoroquinolone stabilizes the transient "cleavage complex," effectively trapping the enzyme on the DNA and preventing religation[6][8]. As the replication fork collides with these stabilized complexes, lethal double-strand DNA breaks accumulate. This catastrophic genomic damage overwhelms the bacterial SOS repair response, leading to rapid, bactericidal cell death[6].

MOA cluster_targets Bacterial Topoisomerases FQ Fluoroquinolone Agent (e.g., Ciprofloxacin) Gyrase DNA Gyrase (GyrA/GyrB) Gram-Negative Target FQ->Gyrase Binds QRDR pocket TopoIV Topoisomerase IV (ParC/ParE) Gram-Positive Target FQ->TopoIV Binds QRDR pocket Complex Ternary Cleavage Complex (Drug - Enzyme - DNA) Gyrase->Complex Prevents religation TopoIV->Complex Prevents religation Arrest Replication Fork Arrest & Double-Strand Breaks Complex->Arrest Accumulation of breaks Death Bacterial Cell Death (Bactericidal Effect) Arrest->Death Overwhelms SOS repair

Fluoroquinolone dual-targeting mechanism of DNA Gyrase and Topoisomerase IV.

Synthetic Methodologies: Engineering the Quinolone Core

Historically, the quinolone core was synthesized via the Gould-Jacobs reaction , which involves the condensation of an aniline derivative with diethyl ethoxymethylenemalonate, followed by a harsh thermal cycloaromatization at temperatures exceeding 250°C[2][9]. This extreme thermal requirement often led to product decomposition and low yields[2].

To circumvent this, modern industrial synthesis relies on the Grohe Method , a highly controlled, step-wise assembly that operates under milder conditions and allows for precise functionalization[2][10].

Step-by-Step Protocol: Synthesis of Ciprofloxacin via the Grohe Method

Note: This workflow is designed as a self-validating system. Each intermediate must be verified via Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) before proceeding, preventing the carryover of toxic or unreacted side products.

Step 1: Acylation and Enaminone Formation

  • Procedure: Dissolve ethyl 3-(N,N-dimethylamino)acrylate in anhydrous toluene. Cool the reactor to 10–15°C. Slowly add 2,4-dichloro-5-fluorobenzoyl chloride dropwise. Gradually raise the temperature to 80-85°C and stir for 4 hours[10].

  • Causality: The acid chloride acts as a potent electrophile. Toluene provides an inert, non-polar medium that prevents premature hydrolysis of the acid chloride. The initial low temperature controls the highly exothermic acylation, while subsequent heating drives the thermodynamic formation of the enaminone intermediate to completion.

Step 2: Amine Exchange (N-1 Functionalization)

  • Procedure: Cool the reaction mixture to room temperature. Add an equimolar amount of cyclopropylamine dropwise and stir for 1 hour[10].

  • Validation: Withdraw an aliquot; TLC should confirm the complete disappearance of the enaminone intermediate.

  • Causality: Cyclopropylamine (a primary amine) is a superior nucleophile compared to the dimethylamine leaving group. This addition-elimination reaction installs the N-1 cyclopropyl group, which is structurally mandatory for maximizing the drug's antibacterial potency[4][10].

Step 3: Base-Catalyzed Cycloaromatization

  • Procedure: Add anhydrous potassium carbonate ( K2​CO3​ ) and N,N-dimethylformamide (DMF) to the reactor. Heat the mixture to 120–125°C for 4 hours, distilling off the toluene[10].

  • Causality: K2​CO3​ acts as a mild base to deprotonate the newly installed secondary amine. DMF, a polar aprotic solvent, stabilizes the transition state of the intramolecular Nucleophilic Aromatic Substitution ( SN​Ar ). The nitrogen nucleophile attacks the C-2 position, displacing the ortho-chlorine atom to forge the rigid bicyclic quinolone core[10].

Step 4: C-7 Nucleophilic Substitution

  • Procedure: Isolate the cyclized intermediate. Reflux with an excess of piperazine in a suitable solvent until HPLC indicates >99% conversion.

  • Causality: The remaining chlorine atom at the C-7 position is highly activated toward SN​Ar due to the strong electron-withdrawing effects of the adjacent C-6 fluorine and the para-carbonyl group. Piperazine displaces the chlorine, installing the basic moiety required for anti-pseudomonal activity[10].

Synthesis Step1 2,4-dichloro-5-fluorobenzoyl chloride + Enamine Derivative Step2 Acylation Reaction (Enaminone Intermediate) Step1->Step2 Toluene, 10-80°C Step3 Amine Exchange (Add Cyclopropylamine) Step2->Step3 RT, 1h Step4 Base-Catalyzed Cycloaromatization (Form Quinolone Core) Step3->Step4 K2CO3, DMF, 120°C Step5 Nucleophilic Substitution (Add Piperazine at C-7) Step4->Step5 Piperazine, Reflux Product Ciprofloxacin API (Final Product) Step5->Product HPLC Validated

Step-by-step synthetic workflow of Ciprofloxacin via the Grohe method.

Conclusion & Future Perspectives

The discovery and subsequent engineering of fluorinated quinolinone compounds represent a triumph of rational drug design. By understanding the precise causality of structural modifications—such as the C-6 fluorine for target affinity and the C-7 piperazine for Gram-negative penetration—medicinal chemists transformed a weak antimalarial byproduct into a life-saving class of antibiotics. Moving forward, as target-mediated resistance (mutations in the QRDR) and active efflux pumps threaten the efficacy of current generations[6][8], ongoing SAR research is focused on developing non-fluorinated quinolones and novel topoisomerase inhibitors to bypass established resistance mechanisms.

References

  • Topoisomerase Inhibitors: Fluoroquinolone Mechanisms of Action and Resistance - PMC, nih.gov,
  • Fluoroquinolone antibiotics: An overview - Adesh University Journal of Medical Sciences & Research, aujmsr.com,
  • Gyrase and Topoisomerase IV: Recycling Old Targets for New Antibacterials to Combat Fluoroquinolone Resistance | ACS Infectious Diseases, acs.org,
  • DNA Gyrase as a Target for Quinolones - MDPI, mdpi.com,
  • Pefloxacin Mesylate Dihydrate CAS 149676-40-4 - Shaanxi Bloom Tech Co., Ltd., bloomtechz.com,
  • New Hydroxamic Acid Derivatives of Fluoroquinolones: Synthesis and Evaluation of Antibacterial and Anticancer Properties - J-Stage, jst.go.jp,
  • Study of Antimicrobial Quinolones and Structure Activity Relationship of Anti-Tubercular Compounds | Open Access Journals, rroij.com,
  • A CONTINUOUS PROCESS TOWARDS THE SYNTHESIS OF QUINOLONES - VCU Scholars Compass, vcu.edu,
  • Quinolin-4-ones: Methods of Synthesis and Applic
  • ciprofloxacin-a-two-step-process.pdf - Der Pharma Chemica, derpharmachemica.com,

Sources

Foundational

solubility and stability of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one.

An In-depth Technical Guide to the Solubility and Stability of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one Introduction 2-Fluoro-6,7-dihydroquinolin-8(5H)-one is a fluorinated heterocyclic compound belonging to the quinolinon...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Solubility and Stability of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one

Introduction

2-Fluoro-6,7-dihydroquinolin-8(5H)-one is a fluorinated heterocyclic compound belonging to the quinolinone class. Its structure, featuring a fused aromatic and a partially saturated nitrogen-containing ring with a ketone, makes it a molecule of interest for medicinal chemistry and materials science. The incorporation of a fluorine atom can significantly modulate a molecule's physicochemical properties, including lipophilicity, metabolic stability, and binding affinity, making such analogs compelling for investigation.

For any compound under consideration for pharmaceutical development, a thorough understanding of its solubility and stability is paramount. These fundamental properties directly influence bioavailability, formulation strategies, storage conditions, and shelf-life. This technical guide provides a comprehensive framework for researchers and drug development professionals to assess the solubility and stability of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one. While specific experimental data for this exact molecule is not widely published, this document synthesizes knowledge from analogous structures, particularly fluoroquinolones, to predict its behavior and provides robust, field-proven protocols for its empirical determination.

Predicted Physicochemical and Stability Profile

The structure of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one suggests a moderately lipophilic character. The quinoline core contributes to this, while the ketone and secondary amine functionalities provide sites for hydrogen bonding. The fluorine substituent at the 2-position is expected to increase lipophilicity and may influence the electronic properties of the aromatic system.

Based on extensive literature on related fluoroquinolone and quinolinone compounds, the following stability profile is anticipated:

  • Photostability: Fluoroquinolone antibiotics are well-documented to be susceptible to photodegradation, often initiated by UV irradiation.[1][2] The presence of a halogen on the quinoline ring system can be a contributing factor to this photosensitivity.[1] Therefore, exposure to light, especially in solution, is predicted to be a potential degradation pathway.

  • Hydrolytic Stability: The molecule contains a lactam-like cyclic amide structure within its dihydro-pyridinone ring, which could be susceptible to hydrolysis under strongly acidic or basic conditions.

  • Oxidative Stability: The tertiary amine and the carbon adjacent to the ketone could be susceptible to oxidation. Forced degradation studies using agents like hydrogen peroxide are essential to probe this vulnerability.[3]

  • Thermal Stability: As a crystalline solid, the compound is expected to have reasonable thermal stability.[4] However, stability in solution at elevated temperatures may be limited and could accelerate hydrolytic or other degradation pathways.

Solubility is a critical determinant of a drug's absorption and bioavailability. This section outlines the theoretical considerations and a detailed experimental protocol for determining the aqueous and organic solubility of the target compound.

Theoretical Considerations

The solubility of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one will be a balance between its crystalline lattice energy and its solvation energy in a given solvent.

  • Aqueous Solubility: The molecule's pKa is predicted to be around 3.46, suggesting it will be more soluble in acidic solutions where the nitrogen can be protonated.[4] Its solubility in neutral water is expected to be low to moderate.

  • Organic Solubility: Due to its partially aromatic and fluorinated structure, higher solubility is expected in polar organic solvents like Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), and alcohols (Methanol, Ethanol), where both hydrogen bonding and dipole-dipole interactions can occur.[5][6] Solubility in non-polar solvents is likely to be limited.

Experimental Protocol: Equilibrium Solubility Determination (Shake-Flask Method)

This protocol determines the thermodynamic equilibrium solubility, which is the most relevant measure for predicting in vivo dissolution.

Objective: To determine the concentration of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one in a saturated solution of a specific solvent at a constant temperature.

Methodology:

  • Preparation: Add an excess amount of solid 2-Fluoro-6,7-dihydroquinolin-8(5H)-one to several vials, each containing a known volume (e.g., 1 mL) of the desired test solvent (e.g., pH 7.4 phosphate buffer, 0.1 N HCl, Methanol, Acetonitrile, DMSO). The presence of undissolved solid is crucial.

  • Equilibration: Seal the vials securely to prevent solvent evaporation. Place them in an orbital shaker or rotating wheel inside a temperature-controlled incubator (e.g., 25 °C or 37 °C). Agitate the samples for a minimum of 24 hours to ensure equilibrium is reached. A 48-hour time point is recommended to confirm that equilibrium has been maintained.

  • Sample Separation: After equilibration, allow the vials to stand for at least 30 minutes for the solid to settle. Carefully withdraw an aliquot of the supernatant. It is critical to avoid aspirating any solid particles. Clarify the supernatant by filtering through a 0.22 µm syringe filter (select a filter material, e.g., PVDF, compatible with the solvent) or by centrifugation at high speed (e.g., >10,000 x g for 15 minutes).

  • Quantification: Dilute the clear filtrate with a suitable mobile phase to a concentration within the calibrated range of the analytical method (see Section 1.3). Analyze the diluted sample by HPLC-UV to determine the concentration.

Analytical Method: HPLC-UV for Quantification

Instrumentation and Conditions:

  • HPLC System: A standard HPLC system equipped with a UV-Vis detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile and a pH-controlled aqueous buffer (e.g., 0.1% formic acid or 10 mM phosphate buffer). A typical starting point could be 70:30 (Aqueous:Acetonitrile).[7]

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: The wavelength of maximum absorbance (λmax) for the compound, determined by a UV scan. For quinolone structures, this is often in the 280-330 nm range.[2]

  • Column Temperature: 30 °C.

  • Injection Volume: 10 µL.

  • Standard Curve: Prepare a standard curve by dissolving a known weight of the compound in a suitable solvent (e.g., DMSO or mobile phase) and performing serial dilutions to cover the expected concentration range.

Data Presentation: Solubility Profile

The experimentally determined solubility data should be compiled into a clear, structured table.

Table 1: Solubility of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one at 25 °C

Solvent / Buffer Solubility (µg/mL) Solubility (mM)
Water Experimental Value Calculated Value
pH 2.0 Buffer (HCl) Experimental Value Calculated Value
pH 7.4 Buffer (PBS) Experimental Value Calculated Value
Methanol Experimental Value Calculated Value
Acetonitrile Experimental Value Calculated Value

| Dimethyl Sulfoxide (DMSO) | Experimental Value | Calculated Value |

Visualization: Solubility Determination Workflow

G cluster_prep Preparation cluster_equil Equilibration cluster_sep Separation cluster_quant Quantification A Add excess solid to solvent B Agitate at constant temp (24-48 hours) A->B Seal Vials C Centrifuge / Filter (0.22 µm) B->C Isolate Supernatant D Dilute Supernatant C->D E HPLC-UV Analysis D->E G cluster_stress Stress Conditions (~100 µg/mL) A 1 mg/mL Stock Solution in Acetonitrile/Methanol B Acid Hydrolysis (0.1 N HCl, 60°C) A->B C Base Hydrolysis (0.1 N NaOH, 60°C) A->C D Oxidation (3% H₂O₂, RT) A->D E Thermal (Water, 60°C) A->E F Photolytic (ICH Q1B) A->F Z Stability-Indicating HPLC-PDA Analysis B->Z Neutralize C->Z Neutralize D->Z E->Z F->Z

Caption: Workflow for forced degradation studies.

G cluster_products Predicted Degradation Products Parent 2-Fluoro-6,7-dihydroquinolin-8(5H)-one P1 Ring-Opened Hydrolysis Product Parent->P1  Acid/Base  Hydrolysis P2 Hydroxylated Analog Parent->P2  Oxidation /  Photolysis [10] P3 N-Oxide Parent->P3  Oxidation

Caption: Predicted degradation pathways based on analog data.

Conclusion

This technical guide provides a robust, scientifically-grounded framework for evaluating the solubility and stability of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one. By employing the detailed protocols for solubility determination and forced degradation, researchers can generate the critical data needed to advance this compound through the drug discovery and development pipeline. The insights gained from these studies are indispensable for designing appropriate formulations, establishing analytical controls, and defining storage and handling procedures to ensure the quality, safety, and efficacy of any potential therapeutic agent.

References

  • Bauer, G., et al. (1998). Bacterial Degradation of Quinoline and Derivatives-Pathways and Their Biocatalysts. Angewandte Chemie International Edition, 37(5), 576-597. [Link]

  • Albuquerque, M. M., et al. (2015). Evaluation of the influence of fluoroquinolone chemical structure on stability: forced degradation and in silico studies. Química Nova, 38(1), 57-62. [Link]

  • Li, X., et al. (2022). Study on the degradation and metabolic mechanism of four quinolone antibiotics by mixed strains. Frontiers in Microbiology, 13, 1032517. [Link]

  • Jiang, H., et al. (2022). Biodegradation of Quinoline by a Newly Isolated Salt-Tolerating Bacterium Rhodococcus gordoniae Strain JH145. International Journal of Molecular Sciences, 23(8), 4166. [Link]

  • Zhao, H., et al. (2022). Biodegradation characteristics and mechanism of quinoline by Ochrobactrum sp. strain C2. Water Science & Technology, 86(4), 861-872. [Link]

  • Sun, J., et al. (2016). Microbial Metabolism of Quinoline by Comamonas sp. Journal of Microbiology and Biotechnology, 26(1), 136-144. [Link]

  • Moreira, F. F., et al. (2017). An eco-friendly and alternative method of forced degradation of fluoroquinolone drugs by microwave irradiation: a new application for analytical eco-scale. RSC Advances, 7(50), 31633-31640. [Link]

  • Science.gov. (n.d.). forced degradation study: Topics by Science.gov. Retrieved from [Link]

  • Jain, D., & Basniwal, P. K. (2013). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry, 6(11), 1046-1054. [Link]

  • Dodd, N. J., & Mezyk, S. P. (2009). Free-radical-induced oxidative and reductive degradation of fluoroquinolone pharmaceuticals: kinetic studies and degradation mechanism. The Journal of Physical Chemistry A, 113(26), 7563-7569. [Link]

  • Ochez, O. J., et al. (2012). Thermodynamics of the Solubility of Some Fluoroquinolones in n-Butanol. British Journal of Pharmaceutical Research, 2(3), 174-183. [Link]

  • Toujani, E., et al. (2023). Simultaneous Quantitative Determination of Eight Fluoroquinolones by High-Performance Liquid Chromatography with UV Detection. Methods and objects of chemical analysis, 18(2), 101-108. [Link]

  • Osorio, V., et al. (2022). Automatised on-line SPE-chiral LC-MS/MS method for the enantiomeric determination of main fluoroquinolones and their metabolites in wastewater and surface water. Journal of Hazardous Materials, 443, 130283. [Link]

  • Silva, L. J. G., & Lanças, F. M. (2023). Sample Preparation Approaches for Determination of Quinolones in Aqueous Matrixes: Systematic Review. Molecules, 28(24), 8055. [Link]

  • Unade, C. A., et al. (2020). fluoroquinolones: official and reported methods of analysis (review). World Journal of Pharmacy and Pharmaceutical Sciences, 9(3), 1754-1770. [Link]

  • Nosova, E. V., et al. (2015). Synthesis, structure and photoluminescent properties of 2-methyl-6,7-difluoro-8-hydroxyquinoline. Journal of Fluorine Chemistry, 175, 145-151. [Link]

  • De Brabander, H. F., et al. (2004). Validation of a liquid chromatography–tandem mass spectrometric method for the quantification of eight quinolones in bovine muscle, milk and aquacultured products. Journal of Chromatography A, 1058(1-2), 129-141. [Link]

  • Umezawa, N., et al. (1992). Photostability and biological activity of fluoroquinolones substituted at the 8 position after UV irradiation. Antimicrobial Agents and Chemotherapy, 36(8), 1715-1719. [Link]

  • PubChem. (n.d.). 8-Fluoroquinoline. Retrieved from [Link]

  • PubChem. (n.d.). 6,6-Difluoro-1,5,7,8-tetrahydroquinolin-2-one. Retrieved from [Link]

  • Campos, T. P. R. C., et al. (2008). STABILITY STUDY OF 2-[ F]FLUORO-2-DEOXY-D-GLUCOSE ( FDG) STORED AT ROOM TEMPERATURE BY PHYSICOCHEMICAL AND MICROBIOLOGICAL ASSAY. 2008 International Nuclear Atlantic Conference - INAC 2008. [Link]

  • Accu Dyne Test. (n.d.). Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids. Retrieved from [Link]

  • He, Y., et al. (2022). The Effect of Different Outer Cations on the Stability of Fluorotitanium Complex. Minerals, 12(6), 735. [Link]

Sources

Protocols & Analytical Methods

Method

2-Fluoro-6,7-dihydroquinolin-8(5H)-one as a building block for pharmaceutical synthesis.

Subtitle: Bifunctional Scaffold Diversification for Kinase and GPCR Ligand Development Target Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals Introduction and Structural Rationale In...

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Author: BenchChem Technical Support Team. Date: April 2026

Subtitle: Bifunctional Scaffold Diversification for Kinase and GPCR Ligand Development Target Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals

Introduction and Structural Rationale

In modern medicinal chemistry, the pursuit of conformationally restricted "privileged scaffolds" is paramount for achieving high target affinity and selectivity. The tetrahydroquinoline framework is widely recognized as one such privileged structure, frequently appearing in a vast array of bioactive molecules, including antiviral, antimalarial, and anti-inflammatory agents[1].

2-Fluoro-6,7-dihydroquinolin-8(5H)-one (CAS: 1253791-70-6) represents a highly engineered, bifunctional building block[2],[3]. Its molecular architecture (C9H8FNO) integrates two orthogonal reactive sites:

  • The C2-Fluoropyridine Moiety: An exceptionally activated electrophilic center primed for catalyst-free Nucleophilic Aromatic Substitution (SNAr).

  • The C8-Ketone: A versatile carbonyl handle adjacent to the pyridine ring, enabling reductive aminations, asymmetric reductions to chiral alcohols[4], and α -functionalizations.

By leveraging these two sites, researchers can rapidly generate diverse libraries of spirocyclic, fused, or heavily substituted derivatives targeting critical biological pathways, such as the CXCL12/CXCR4 axis[5] and p38 Mitogen-Activated Protein Kinase (MAPK) signaling[6].

Mechanistic Insights: The Fluorine Advantage in SNAr

A common question in synthetic route design is the selection of the optimal halogen for the C2 position. While bromo- or chloro-substituents are traditional choices for transition-metal catalyzed cross-coupling (e.g., Buchwald-Hartwig amination)[7], the 2-fluoro derivative is specifically designed for catalyst-free SNAr .

The Causality of Reactivity: The rate-determining step (RDS) in the SNAr of electron-deficient heterocycles is almost exclusively the initial nucleophilic attack to form the anionic Meisenheimer complex, rather than the subsequent departure of the leaving group. Fluorine possesses the highest electronegativity of all halogens. Through powerful inductive electron withdrawal, it maximizes the electrophilicity of the C2 carbon and stabilizes the developing negative charge in the transition state. Consequently, the reaction rate follows the order F ≫ Cl > Br > I . This allows for the incorporation of sterically hindered or weakly nucleophilic amines under milder conditions, avoiding the cost and heavy-metal contamination associated with palladium or ruthenium catalysts[5].

Table 1: Comparative Reactivity Profile of 2-Halo-6,7-dihydroquinolin-8(5H)-one Scaffolds
Halogen at C2ElectrophilicitySNAr Relative RateCross-Coupling SuitabilityPrimary Application in Workflow
Fluorine (-F) Highest Fastest (Hours) PoorDirect SNAr with amines/alkoxides
Chlorine (-Cl)ModerateModerate (Days)Good (Pd-catalyzed)Versatile intermediate / Buchwald
Bromine (-Br)LowestSlowestExcellentSuzuki/Sonogashira coupling

Synthetic Workflows and Methodologies

The following workflows detail the orthogonal functionalization of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one.

Workflow Core 2-Fluoro-6,7-dihydroquinolin-8(5H)-one (Bifunctional Core) SNAr Nucleophilic Aromatic Substitution (SNAr) at C2 Core->SNAr 1°/2° Amines Base, Polar Solvent RedAm Reductive Amination at C8 Ketone Core->RedAm Amines, NaBH(OAc)3 AsymRed Asymmetric Reduction (e.g., Ru/TsDPEN) Core->AsymRed Chiral Catalyst AmineDeriv 2-Amino Substituted Intermediate SNAr->AmineDeriv KinaseInhib Kinase / GPCR Ligand (e.g., p38 MAPK, CXCR4) RedAm->KinaseInhib ChiralAlc (R)/(S)-8-Hydroxyl Derivative AsymRed->ChiralAlc AmineDeriv->RedAm Sequential Functionalization ChiralAlc->KinaseInhib Scaffold Building

Figure 1: Bifunctional diversification workflow of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one.

Protocol A: C2-Amination via Catalyst-Free SNAr

Objective: Introduction of a secondary amine (e.g., morpholine) at the C2 position.

  • Preparation: In an oven-dried, argon-purged reaction vial, dissolve 2-Fluoro-6,7-dihydroquinolin-8(5H)-one (1.0 eq, 1.0 mmol, ~165 mg) in anhydrous N,N-Dimethylformamide (DMF) (0.2 M).

  • Reagent Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) followed by morpholine (1.5 eq). The use of DIPEA neutralizes the highly corrosive HF byproduct generated during the reaction, protecting both the product and laboratory glassware[5].

  • Thermal Activation: Heat the mixture to 80–90 °C. The electron-withdrawing nature of the fused ketone accelerates the reaction compared to standard fluoropyridines.

  • Self-Validating Checkpoint (LC-MS): After 4 hours, sample the reaction. The starting material exhibits a distinct [M+H]+ peak at m/z 166.1. The complete disappearance of this peak and the emergence of the product mass (m/z 233.1) serves as an internal validation of complete conversion, precluding premature workup.

  • Workup: Quench with saturated aqueous NaHCO3​ and extract with Ethyl Acetate (3x). Wash the combined organic layers with 5% aqueous LiCl to remove residual DMF. Dry over Na2​SO4​ and concentrate.

Protocol B: C8-Reductive Amination

Objective: Conversion of the C8-ketone to a functionalized amine, a common motif in mTOR and p38 MAPK inhibitors[8],[6].

  • Imine Formation: Dissolve the C2-substituted intermediate from Protocol A (1.0 eq) in anhydrous 1,2-Dichloroethane (DCE) (0.1 M). Add the desired primary amine (1.2 eq) and glacial acetic acid (1.5 eq). Stir at room temperature for 2 hours.

  • Self-Validating Checkpoint (IR/UV): Formation of the imine intermediate can be observed by a shift in UV absorption or via IR spectroscopy (loss of the sharp C=O stretch at ~1690 cm−1 ).

  • Reduction: Cool the mixture to 0 °C. Portion-wise, add Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) (2.0 eq). The mild nature of NaBH(OAc)3​ prevents the over-reduction of the pyridine ring.

  • Completion: Stir for an additional 12 hours at room temperature. Quench with 1N NaOH to break down boron complexes, extract with Dichloromethane (DCM), dry, and purify via flash chromatography.

Biological Context: CXCR4 and Kinase Inhibition

Derivatives synthesized from the tetrahydroquinolin-8-one core have demonstrated profound efficacy in modulating complex biological pathways. For instance, structural optimization of this scaffold has led to the discovery of potent CXCR4 receptor antagonists (e.g., GSK812397)[5]. The rigid bicyclic core perfectly positions the C2 and C8 substituents to interact with the hydrophobic pockets and hydrogen-bond networks within the receptor's transmembrane domains.

Furthermore, docking studies and structure-activity relationship (SAR) profiling have shown that functionalized tetrahydroquinolines fit securely into the ATP-binding catalytic sites of kinases such as p38 MAPK[6] and mTOR[8], resulting in nanomolar potency and significant anti-inflammatory and anti-tumor activity.

Pathway Drug Tetrahydroquinoline Derivative Receptor CXCR4 Receptor / Target Kinase Drug->Receptor Binds Active Site Complex Ligand-Receptor Complex Receptor->Complex Downstream Inhibition of CXCL12 / ATP Signaling Complex->Downstream Antagonism Outcome Reduced Cell Migration & Chemotaxis Downstream->Outcome

Figure 2: Mechanism of action for tetrahydroquinoline-derived CXCR4 antagonists and kinase inhibitors.

References

  • Molport. 2-fluoro-5,6,7,8-tetrahydroquinolin-8-one | 1253791-70-6. Available at: [Link]

  • ResearchGate. Kilogram-scale synthesis of the CXCR4 antagonist GSK812397. Available at: [Link]

  • ResearchGate. 5,6,7,8-Tetrahydroquinoline 1-oxide hemihydrate (p38 MAPK Docking Studies). Available at: [Link]

Sources

Application

Application Note: Chemoselective Nucleophilic Functionalization of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one

Executive Summary & Chemical Profile In modern medicinal chemistry and drug development, the late-stage functionalization of complex heterocycles is a critical pathway for generating structural diversity. 2-Fluoro-6,7-di...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Profile

In modern medicinal chemistry and drug development, the late-stage functionalization of complex heterocycles is a critical pathway for generating structural diversity. 2-Fluoro-6,7-dihydroquinolin-8(5H)-one (CAS: 1253791-70-6)[1] is a highly versatile, bifunctional building block. Structurally, it features an α -fluoropyridine moiety fused to a saturated cyclic ketone.

This unique architecture presents two distinct electrophilic centers:

  • The C2-Fluoro Position : Highly activated for Nucleophilic Aromatic Substitution (SNAr) by heteroatom nucleophiles (amines, alkoxides, thiolates)[2].

  • The C8-Ketone Position : Susceptible to nucleophilic addition by hard carbon nucleophiles (e.g., Grignard reagents) or hydride donors.

This guide provides an in-depth, causality-driven protocol for the chemoselective functionalization of the C2 position via SNAr, ensuring predictable, high-yield derivatization while leaving the C8-ketone intact for subsequent synthetic steps.

Mechanistic Rationale: The "Why" Behind the Chemistry

The Fluorine Anomaly in SNAr

Counterintuitively to standard aliphatic SN1/SN2 reactions where fluorine is a poor leaving group, fluoropyridines react orders of magnitude faster than their chloro- or bromo-analogs in SNAr reactions. Empirical kinetic studies demonstrate that 2-fluoropyridines undergo SNAr with nucleophiles approximately 250 times faster than 2-chloropyridines[3].

Causality : The rate-determining step in an SNAr reaction is not the departure of the leaving group, but the initial nucleophilic attack to form the intermediate Meisenheimer complex[2]. Fluorine’s extreme electronegativity draws electron density away from the C2 carbon via inductive effects, significantly lowering the Lowest Unoccupied Molecular Orbital (LUMO) energy of the pyridine ring[3]. This creates a highly electrophilic center that rapidly accepts the nucleophile's lone pair.

SNAr_Mechanism A 2-Fluoro-6,7-dihydroquinolin-8(5H)-one (Electrophile) C Meisenheimer Complex (Resonance Stabilized) A->C Nucleophilic Attack B Nucleophile (e.g., R-NH2, R-OH) B->C D C2-Substituted Product + F- (Leaving Group) C->D Fluoride Elimination

Fig 1. SNAr mechanism at the C2 position via a resonance-stabilized Meisenheimer complex.

Chemoselectivity Control (C2 vs. C8)

When exposing 2-Fluoro-6,7-dihydroquinolin-8(5H)-one to primary or secondary amines, the amine could theoretically condense with the C8-ketone to form an imine/enamine. However, under standard SNAr conditions (mild base, polar aprotic solvent, 80–110 °C), the formation of the imine is highly reversible, whereas the elimination of fluoride to re-aromatize the pyridine ring is an irreversible thermodynamic sink. Consequently, the reaction is overwhelmingly driven toward C2-substitution.

Quantitative Reaction Matrix

To aid in experimental design, Table 1 summarizes the optimal conditions and expected chemoselectivity for various nucleophile classes reacting with 2-Fluoro-6,7-dihydroquinolin-8(5H)-one.

Table 1: Reaction Condition Matrix for Nucleophilic Functionalization

Nucleophile TypeExample ReagentsOptimal BaseSolventTemp (°C)Est. TimeChemoselectivity (C2 vs C8)
Aliphatic Amines Morpholine, PiperidineK₂CO₃ or DIPEADMF80 - 1004 - 8 h>99:1 (C2 SNAr)
Aromatic Amines Substituted AnilinesCs₂CO₃DMSO100 - 12012 - 18 h>95:5 (C2 SNAr)
Alkoxides NaOMe, PhenolatesNaH or Cs₂CO₃THF or DMF60 - 802 - 6 h>99:1 (C2 SNAr)
Carbon Nucleophiles Grignard (RMgX)NoneTHF-78 to 01 - 2 h<1:99 (C8 Addition)

Note: While transition-metal-free SNAr in polar aprotic solvents is standard, recent green chemistry advancements also permit amination of activated heteroaryl halides in aqueous media using microwave irradiation[4].

Validated Experimental Protocols

The following protocol details the C-N bond formation via SNAr using a secondary amine (e.g., morpholine). It is designed as a self-validating system to ensure high fidelity in execution.

Workflow Step1 1. Reagent Preparation Substrate + Nucleophile + Base Step2 2. Solvent Addition Polar Aprotic Solvent (DMF/DMSO) Step1->Step2 Step3 3. Reaction Heating 80-110 °C with LCMS Monitoring Step2->Step3 Step4 4. Aqueous Workup Quench (H2O), Extract (EtOAc), Wash (Brine) Step3->Step4 Step5 5. Purification Flash Chromatography (Silica Gel) Step4->Step5

Fig 2. Step-by-step experimental workflow for the SNAr functionalization.

Protocol A: C2-Amination via SNAr

Step 1: Reaction Assembly

  • In an oven-dried 20 mL scintillation vial equipped with a magnetic stir bar, add 2-Fluoro-6,7-dihydroquinolin-8(5H)-one (1.0 equiv, e.g., 165 mg, 1.0 mmol).

  • Add anhydrous Potassium Carbonate (K₂CO₃) (2.0 equiv, 276 mg).

    • Causality: The base serves to neutralize the hydrofluoric acid (HF) generated during the reaction. Without sufficient base, the HF will protonate the amine nucleophile, rendering it inactive and stalling the reaction.

  • Add the amine nucleophile (e.g., morpholine) (1.5 equiv, 1.5 mmol).

Step 2: Solvation

  • Suspend the mixture in anhydrous DMF (5.0 mL) to achieve a 0.2 M concentration.

    • Causality: DMF is a polar aprotic solvent. It effectively solvates the potassium cations but leaves the amine nucleophile "naked" and highly reactive, significantly accelerating the SNAr process[2].

Step 3: Heating & Self-Validation

  • Seal the vial and heat the reaction mixture to 90 °C in a pre-heated oil bath or heating block. Stir vigorously for 4–8 hours.

  • Self-Validation Checkpoint : At the 4-hour mark, remove a 10 µL aliquot, dilute in 1 mL of Acetonitrile, and analyze via LCMS.

    • Diagnostic Criteria: The starting material peak (Exact Mass: 165.06, typically observed as [M+H]⁺ = 166.1) should be nearly absent. A new dominant peak corresponding to the product (e.g., for morpholine, [M+H]⁺ = 233.13) must be present. If the starting material persists, it indicates potential moisture contamination deactivating the nucleophile; add an additional 0.5 equiv of amine and continue heating.

Step 4: Aqueous Workup

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by adding 15 mL of distilled water.

  • Extract the aqueous layer with Ethyl Acetate (EtOAc) (3 x 15 mL).

  • Critical Wash Step : Combine the organic layers and wash with a 5% aqueous Lithium Chloride (LiCl) solution (3 x 20 mL), followed by brine (20 mL).

    • Causality: DMF highly partitions into EtOAc. Washing with aqueous LiCl alters the ionic strength of the aqueous phase, effectively pulling the DMF out of the organic layer and preventing solvent contamination during isolation.

Step 5: Isolation

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude residue via silica gel flash chromatography (Eluent: Hexanes/EtOAc gradient) to yield the pure C2-functionalized product.

References

[1] Title : 2-fluoro-5,6,7,8-tetrahydroquinolin-8-one | 1253791-70-6 Source : Molport URL :[Link]

[3] Title : Correlating Activation Energy with Relevant Orbital Energy Source : WuXi Biology URL :[Link]

[4] Title : Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? Source : PMC (National Institutes of Health) URL :[Link]

Sources

Method

Gram-Scale Synthesis of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one: An Application Note and Protocol

Introduction: The Significance of Fluorinated Quinolones The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The strategic incorporation of fluorine a...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of Fluorinated Quinolones

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The strategic incorporation of fluorine atoms into these molecules can significantly enhance their pharmacological properties, including metabolic stability, binding affinity, and bioavailability. The target molecule, 2-Fluoro-6,7-dihydroquinolin-8(5H)-one, represents a valuable building block for the development of novel therapeutics, particularly in the fields of oncology and infectious diseases. Its synthesis on a gram scale is a critical step for enabling extensive preclinical evaluation and further derivatization.

This application note provides a detailed, three-step protocol for the gram-scale synthesis of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one. The synthetic strategy is based on established and robust chemical transformations, beginning with the preparation of the quinolinone core, followed by chlorination and subsequent nucleophilic fluorination. Each step has been designed for scalability and reproducibility in a standard laboratory setting.

Overall Synthetic Pathway

The synthesis of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one is accomplished through a three-step sequence, commencing with the synthesis of the foundational ring structure, 6,7-dihydroquinolin-8(5H)-one. This intermediate then undergoes chlorination to activate the 2-position for the final, crucial nucleophilic fluorination step.

Synthetic_Pathway cluster_0 Step 1: Quinolinone Formation cluster_1 Step 2: Chlorination cluster_2 Step 3: Fluorination Start 8-Hydroxy-5,6,7,8- tetrahydroquinoline Intermediate_1 6,7-Dihydroquinolin-8(5H)-one Start->Intermediate_1 MnO2, DCM (Oxidation) Intermediate_2 2-Chloro-6,7-dihydroquinolin-8(5H)-one Intermediate_1->Intermediate_2 POCl3, Heat (Chlorination) Final_Product 2-Fluoro-6,7-dihydroquinolin-8(5H)-one Intermediate_2->Final_Product KF, Phase-Transfer Catalyst (Nucleophilic Substitution)

Figure 1: Overall synthetic workflow for the preparation of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one.

Part 1: Gram-Scale Synthesis of 6,7-Dihydroquinolin-8(5H)-one (Intermediate 1)

The initial step involves the formation of the core quinolinone structure. A reliable method for this transformation on a gram scale is the oxidation of the corresponding saturated alcohol, 8-hydroxy-5,6,7,8-tetrahydroquinoline.

Materials and Reagents
ReagentMolecular FormulaMolecular Weight ( g/mol )Quantity (for 10 g product)Supplier Example
8-Hydroxy-5,6,7,8-tetrahydroquinolineC₉H₁₁NO149.1910.2 g (68.4 mmol)Commercially available
Activated Manganese Dioxide (MnO₂)MnO₂86.9460 g (690 mmol)Sigma-Aldrich
Dichloromethane (DCM)CH₂Cl₂84.93300 mLFisher Scientific
Celite®--As neededSigma-Aldrich
Experimental Protocol
  • Reaction Setup: In a 1 L round-bottom flask equipped with a magnetic stirrer, dissolve 8-hydroxy-5,6,7,8-tetrahydroquinoline (10.2 g, 68.4 mmol) in 300 mL of anhydrous dichloromethane.

  • Addition of Oxidant: To the stirred solution, add activated manganese dioxide (60 g, 690 mmol) portion-wise over 15 minutes. The resulting mixture will be a black slurry.

  • Reaction: Stir the heterogeneous mixture vigorously at room temperature for 18-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Work-up: Upon completion, filter the reaction mixture through a pad of Celite® to remove the manganese dioxide. Wash the filter cake with dichloromethane (3 x 50 mL).

  • Isolation: Combine the filtrates and washings, and concentrate the solution under reduced pressure using a rotary evaporator.

  • Purification: The resulting crude product, a light yellow solid, is typically of sufficient purity for the next step. If further purification is required, it can be recrystallized from a suitable solvent system such as ethyl acetate/hexanes.

Expected Results and Characterization
  • Yield: Approximately 8.2 g (82% yield) of 6,7-dihydroquinolin-8(5H)-one as a light yellow solid.

  • ¹H NMR (CDCl₃): δ 2.17-2.25 (m, 2H), 2.82 (t, J = 7 Hz, 2H), 3.04 (t, J = 6 Hz, 2H), 7.37 (dd, J = 9, 6 Hz, 1H), 7.66 (dd, J = 9, 1 Hz, 1H), 8.71 (dd, J = 6, 1 Hz, 1H).[1]

  • ¹³C NMR (CDCl₃): δ 22.2, 28.6, 39.2, 126.6, 137.3, 140.5, 147.6, 148.6, 196.5.[1]

  • MS (ES-MS): m/z 148 (M + H)⁺.[1]

Part 2: Synthesis of 2-Chloro-6,7-dihydroquinolin-8(5H)-one (Intermediate 2)

The second step involves the conversion of the pyridone moiety of Intermediate 1 into a 2-chloroquinoline. This is a crucial activation step for the subsequent nucleophilic fluorination. Phosphorus oxychloride (POCl₃) is a standard and effective reagent for this transformation.

Materials and Reagents
ReagentMolecular FormulaMolecular Weight ( g/mol )Quantity (for 10 g product)Supplier Example
6,7-Dihydroquinolin-8(5H)-oneC₉H₉NO147.178.0 g (54.4 mmol)From Part 1
Phosphorus Oxychloride (POCl₃)POCl₃153.3380 mLSigma-Aldrich
Saturated Sodium Bicarbonate SolutionNaHCO₃84.01As neededFisher Scientific
Ethyl AcetateC₄H₈O₂88.11500 mLVWR
Anhydrous Sodium SulfateNa₂SO₄142.04As neededSigma-Aldrich
Experimental Protocol
  • Reaction Setup: In a 250 mL round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 6,7-dihydroquinolin-8(5H)-one (8.0 g, 54.4 mmol) in phosphorus oxychloride (80 mL).

  • Reaction: Heat the mixture to reflux (approximately 105-110 °C) and maintain for 3-4 hours. Monitor the reaction by TLC until the starting material is fully consumed.

  • Work-up: After completion, cool the reaction mixture to room temperature. Carefully and slowly pour the mixture into a stirred beaker containing 500 g of crushed ice.

  • Neutralization: Neutralize the acidic aqueous mixture by the slow addition of a saturated aqueous sodium bicarbonate solution until the pH is approximately 7-8.

  • Extraction: Extract the aqueous mixture with ethyl acetate (3 x 150 mL).

  • Isolation: Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate. Filter the drying agent and concentrate the solution under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure 2-chloro-6,7-dihydroquinolin-8(5H)-one.

Expected Results and Characterization
  • Yield: Approximately 7.5 g (75% yield) of 2-chloro-6,7-dihydroquinolin-8(5H)-one as a solid.

  • Molecular Formula: C₉H₈ClNO.[2][3]

  • Molecular Weight: 181.62 g/mol .[2]

  • Appearance: Solid.[2]

Part 3: Gram-Scale Synthesis of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one

The final step is a nucleophilic aromatic substitution (SNAr) reaction to replace the 2-chloro substituent with a fluorine atom. Anhydrous potassium fluoride in the presence of a phase-transfer catalyst provides an effective and economical method for this transformation.

Materials and Reagents
ReagentMolecular FormulaMolecular Weight ( g/mol )Quantity (for 5 g product)Supplier Example
2-Chloro-6,7-dihydroquinolin-8(5H)-oneC₉H₈ClNO181.627.0 g (38.5 mmol)From Part 2
Anhydrous Potassium Fluoride (spray-dried)KF58.104.5 g (77.0 mmol)Sigma-Aldrich
Tetrabutylammonium Bromide (TBAB)C₁₆H₃₆BrN322.371.24 g (3.85 mmol)Sigma-Aldrich
Anhydrous Dimethyl Sulfoxide (DMSO)C₂H₆OS78.13150 mLAcros Organics
Diethyl EtherC₄H₁₀O74.12500 mLFisher Scientific
Deionized WaterH₂O18.02500 mL-
Experimental Protocol

Fluorination_Workflow A 1. Charge Reactor: - 2-Chloro-Intermediate (7.0 g) - Anhydrous KF (4.5 g) - TBAB (1.24 g) - Anhydrous DMSO (150 mL) B 2. Reaction: - Heat to 130-140 °C - Stir for 12-18 hours - Monitor by TLC/LC-MS A->B C 3. Quench & Extraction: - Cool to room temperature - Pour into cold water (500 mL) - Extract with diethyl ether (3 x 150 mL) B->C D 4. Wash & Dry: - Combine organic layers - Wash with water and brine - Dry over Na2SO4 C->D E 5. Isolation & Purification: - Concentrate under vacuum - Purify by column chromatography (Hexane/Ethyl Acetate) D->E F Final Product: 2-Fluoro-6,7-dihydroquinolin-8(5H)-one E->F

Figure 2: Step-by-step workflow for the nucleophilic fluorination.

  • Reaction Setup: In a 250 mL three-necked flask equipped with a mechanical stirrer, reflux condenser, and a nitrogen inlet, add 2-chloro-6,7-dihydroquinolin-8(5H)-one (7.0 g, 38.5 mmol), anhydrous potassium fluoride (4.5 g, 77.0 mmol), and tetrabutylammonium bromide (1.24 g, 3.85 mmol).

  • Solvent Addition: Add 150 mL of anhydrous dimethyl sulfoxide (DMSO) to the flask.

  • Reaction: Heat the reaction mixture to 130-140 °C and stir vigorously for 12-18 hours. Monitor the progress of the reaction by TLC or LC-MS.

  • Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into 500 mL of cold deionized water.

  • Extraction: Extract the aqueous solution with diethyl ether (3 x 150 mL).

  • Wash and Dry: Combine the organic extracts and wash them with water (2 x 100 mL) and then with brine (100 mL). Dry the organic layer over anhydrous sodium sulfate.

  • Isolation and Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the final product.

Expected Results and Characterization
  • Yield: Approximately 5.0 g (78% yield) of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one.

  • Appearance: Off-white to pale yellow solid.

  • Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry to confirm its structure and purity. The successful incorporation of fluorine will be evident from the characteristic splitting patterns in the NMR spectra.

Trustworthiness and Self-Validation

The protocols described herein are based on well-established chemical transformations. Each step includes a purification procedure to ensure the quality of the intermediates and the final product. The progress of each reaction should be monitored by an appropriate analytical technique, such as TLC or LC-MS, to ensure complete conversion before proceeding to the next step. The identity and purity of the final compound must be confirmed by a combination of spectroscopic methods.

References

  • ChemBK. 2-Chloro-6,7-dihydroquinolin-8(5H)-one. [Link]

Sources

Application

Application Note: Advanced Applications of Fluorinated Quinolinones in Multimodal Drug Discovery

Executive Summary & Mechanistic Rationale Fluorinated quinolones (fluoroquinolones) have historically served as a cornerstone of broad-spectrum antibacterial therapy. Their classic mechanism of action relies on stabilizi...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

Fluorinated quinolones (fluoroquinolones) have historically served as a cornerstone of broad-spectrum antibacterial therapy. Their classic mechanism of action relies on stabilizing the ternary cleavage complex of bacterial DNA and prokaryotic topoisomerase II (DNA gyrase) or topoisomerase IV, leading to irreversible DNA fragmentation and apoptosis-like bacterial cell death (1[1]).

However, modern drug discovery has repositioned the 3-carboxy-6-fluoro-4-quinolone scaffold. Despite the structural similarities between prokaryotic and eukaryotic topoisomerases, classic fluoroquinolones maintain excellent safety profiles in humans due to high prokaryotic selectivity. By systematically altering peripheral substituents—specifically at the C-3, C-6, and C-7 positions—medicinal chemists can shift this affinity, transforming these antibacterial agents into potent eukaryotic topoisomerase II poisons with significant antiproliferative and anticancer properties (2[2]).

Structure-Activity Relationship (SAR) & Target Repositioning

The causality behind the functional shift of fluorinated quinolinones lies in precise structural modifications:

  • C-6 Fluorination: The addition of a fluorine atom at the C-6 position is critical for enhancing cellular penetration and overall binding affinity to the enzyme-DNA complex, distinguishing modern fluoroquinolones from first-generation quinolones like nalidixic acid (3[3]).

  • C-3 Bioisosteric Replacement: The C-3 carboxylic acid is essential for bacterial DNA gyrase binding. Replacing it with a hydroxamic acid bioisostere disrupts the hydrogen-bonding network required for prokaryotic affinity, thereby attenuating Gram-positive antibacterial activity while serendipitously enhancing intercalation with eukaryotic topoisomerase II, making it a valuable building block for anticancer discovery (4[4]).

  • C-7 Substitutions: The C-7 position directly interacts with the target enzyme. While basic piperazine rings favor bacterial Topo IV, bulky modifications such as N-acylation, N-sulfonation, or the formation of chalcone-phenol hybrids drastically increase cytotoxicity against human cancer cell lines (e.g., A549 lung cancer, MCF-7 breast cancer) by inducing G2/M cell cycle arrest (2[2]).

MOA FQ Fluorinated Quinolinone Scaffold SubBact C-7 Piperazine / C-3 COOH (Antibacterial Focus) FQ->SubBact Structural Tuning SubEuk C-7 Chalcone / C-3 Hydroxamic Acid (Anticancer Focus) FQ->SubEuk Structural Tuning Gyrase Bacterial DNA Gyrase & Topoisomerase IV SubBact->Gyrase High Affinity TopoII Eukaryotic Topoisomerase II SubEuk->TopoII Shifted Affinity ApopBact Bacterial Cell Death (DNA Fragmentation) Gyrase->ApopBact Stabilizes Cleavage Complex ApopEuk Tumor Cell Apoptosis (G2/M Arrest) TopoII->ApopEuk Stabilizes Cleavage Complex

Fig 1. Divergent mechanisms of fluoroquinolones targeting prokaryotic vs. eukaryotic topoisomerases.

Quantitative Data: Activity Profiles

The following table summarizes the shift in biological activity based on structural modifications of the fluoroquinolone core, highlighting the transition from antibacterial to anticancer efficacy.

Compound ClassPrimary TargetC-3 SubstituentC-7 SubstituentRepresentative IC₅₀ (Cancer)Representative MIC (E. coli)
Classic Fluoroquinolone (e.g., Ciprofloxacin)Bacterial DNA GyraseCarboxylic AcidPiperazine> 100 µM (MCF-7)< 0.1 µg/mL
Hydroxamic Acid Derivative Dual (Weak Gyrase / Euk Topo II)Hydroxamic AcidPiperazine/Alkyl~ 25–50 µM (A549)16–32 µg/mL
Chalcone-Fluoroquinolone Hybrid Eukaryotic Topo IICarboxylic AcidChalcone-Phenol27.71 µM (A549)> 64 µg/mL
N-acylated Derivative Eukaryotic Topo IICarboxylic AcidN-acylated Piperazine4.3 µM (MCF-7)> 64 µg/mL

Data synthesized from established in vitro screening studies (4[4], 2[2]).

Experimental Protocols

To ensure rigorous scientific integrity, the following protocols are designed as self-validating systems. Every step includes a mechanistic rationale to explain why specific reagents or conditions are utilized.

Protocol 4.1: Synthesis of C-3 Hydroxamic Acid Bioisosteres

This protocol outlines the conversion of a C-3 carboxylic acid fluoroquinolone into its hydroxamic acid derivative to shift its biological profile toward anticancer activity (4[4]).

  • Activation of the Carboxylic Acid: Dissolve 1.0 eq of the parent fluoroquinolone in anhydrous DMF. Add 1.2 eq of EDC·HCl and 1.2 eq of HOBt.

    • Causality: The bare carboxylic acid is insufficiently electrophilic to react directly with hydroxylamine. EDC/HOBt forms an active ester intermediate, preventing side reactions and enabling high-yield amidation.

  • Amidation: Stir the mixture at 0°C for 30 minutes, then add 2.0 eq of hydroxylamine hydrochloride and 3.0 eq of N,N-diisopropylethylamine (DIPEA). Allow the reaction to warm to room temperature and stir for 12 hours.

  • Self-Validation Checkpoint (TLC): Monitor the reaction via Thin-Layer Chromatography (DCM:MeOH 9:1). The disappearance of the highly polar carboxylic acid spot and the emergence of a new, slightly less polar spot confirms the formation of the hydroxamic acid. Do not proceed to biological testing without this confirmation.

  • Purification: Quench with water, extract with ethyl acetate, dry over anhydrous Na₂SO₄, and purify via flash chromatography. Confirm structure via ¹H-NMR (look for the distinct -NH-OH exchangeable proton signal around 9.0–10.5 ppm).

Protocol 4.2: Eukaryotic Topoisomerase II Decatenation Assay

To validate that the synthesized derivative successfully targets human Topo II.

  • Reaction Assembly: In a sterile microcentrifuge tube, combine 1 µg of kinetoplast DNA (kDNA), 1X Topo II reaction buffer (containing 50 mM Tris-HCl, 10 mM MgCl₂, 0.5 mM DTT), and 1 mM ATP.

    • Causality: kDNA is a massive network of interlocked DNA circles. It is too large to enter an agarose gel. Active Topo II decatenates this network into free minicircles that migrate rapidly. ATP is strictly required because eukaryotic Topo II is an ATP-dependent enzyme.

  • Drug Incubation: Add the fluorinated quinolinone derivative at varying concentrations (e.g., 1, 10, 50 µM). Add 2 units of purified human Topoisomerase IIα. Incubate at 37°C for 30 minutes.

  • Self-Validation Checkpoint (Controls): Always include a positive control (Etoposide) and a negative control (reaction mixture without ATP). The ATP-minus control validates that any observed decatenation is specifically mediated by Topo II and not by background nuclease contamination.

  • Termination & Visualization: Stop the reaction by adding 1% SDS and Proteinase K (incubate 15 mins to digest the enzyme). Run the samples on a 1% agarose gel containing ethidium bromide. If the drug acts as a Topo II poison, the kDNA will remain trapped in the loading well (inhibition of decatenation).

Protocol 4.3: Flow Cytometric Analysis of Cell Cycle Arrest

Fluoroquinolone derivatives targeting Topo II typically induce G2/M phase arrest (2[2]).

  • Cell Treatment: Seed A549 or MCF-7 cells in 6-well plates at 3x10⁵ cells/well. Treat with the IC₅₀ concentration of the novel fluoroquinolone for 24 hours.

  • Harvest and Fixation: Trypsinize cells, wash with cold PBS, and fix dropwise in ice-cold 70% ethanol. Store at -20°C for at least 2 hours.

    • Causality: Ethanol fixation permeabilizes the cell membrane, allowing the viability dye to enter and bind intracellular nucleic acids while preserving cellular morphology.

  • Staining: Wash out the ethanol with PBS. Resuspend the cell pellet in 500 µL of PI/RNase Staining Buffer (containing 50 µg/mL Propidium Iodide and 100 µg/mL RNase A). Incubate in the dark for 30 minutes at room temperature.

    • Self-Validation Checkpoint: PI intercalates into all double-stranded nucleic acids. The addition of RNase A is an absolute requirement to degrade double-stranded RNA. Without RNase A, RNA fluorescence will cause false-positive shifts, destroying the integrity of the DNA content measurement.

  • Analysis: Acquire data using a flow cytometer (excitation 488 nm, emission 620 nm). Analyze the histogram for a buildup of cells in the 4N (G2/M) peak compared to the vehicle control.

Workflow Syn Step 1: Scaffold Synthesis (C-6 Fluorination) Deriv Step 2: Derivatization (C-3 / C-7 Modification) Syn->Deriv Screen Step 3: High-Throughput Screening (MIC / IC50) Deriv->Screen Val Step 4: Target Validation (Topoisomerase Assays) Screen->Val Lead Step 5: Lead Optimization & In Vivo Models Val->Lead

Fig 2. Multimodal drug discovery workflow for repositioning fluorinated quinolinone scaffolds.

References

  • New Hydroxamic Acid Derivatives of Fluoroquinolones: Synthesis and Evaluation of Antibacterial and Anticancer Properties.J-Stage.
  • Recent Development of Fluoroquinolone Derivatives as Anticancer Agents.National Institutes of Health (NIH) - PMC.
  • Ubiquitous Nature of Fluoroquinolones: The Oscillation between Antibacterial and Anticancer Activities.MDPI.
  • Quinolone antibiotic.Wikipedia.

Sources

Method

The Strategic Intermediate: 2-Fluoro-6,7-dihydroquinolin-8(5H)-one in the Synthesis of Next-Generation Kinase Inhibitors

Introduction: The Rise of the Privileged Fluoro-Tetrahydroquinoline Scaffold In the landscape of modern medicinal chemistry, the quinoline scaffold has established itself as a "privileged structure," forming the backbone...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Rise of the Privileged Fluoro-Tetrahydroquinoline Scaffold

In the landscape of modern medicinal chemistry, the quinoline scaffold has established itself as a "privileged structure," forming the backbone of numerous therapeutic agents, particularly in oncology.[1] Its rigid, bicyclic nature provides an excellent framework for interacting with the ATP-binding sites of protein kinases, which are critical regulators of cellular signaling pathways.[2] The dysregulation of these pathways is a hallmark of cancer, making kinases prime targets for therapeutic intervention.[3][4] The introduction of a fluorine atom into the quinoline core, specifically at the 2-position of a tetrahydroquinoline derivative, offers a nuanced yet powerful strategy to enhance the pharmacological properties of kinase inhibitors. Fluorine's unique electronic properties can modulate pKa, improve metabolic stability, and enhance binding affinity through favorable interactions with the kinase active site.[5]

This application note provides a comprehensive guide to the synthesis and utility of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one , a key intermediate for the development of potent and selective kinase inhibitors. We will detail a robust synthetic protocol for this intermediate, showcase its application in the synthesis of a PIM-1 kinase inhibitor scaffold, and discuss the relevant biological context.

The Significance of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one

The 2-fluoro-tetrahydroquinolin-8-one core is a versatile building block for several reasons:

  • Strategic Fluorination: The fluorine atom at the 2-position can engage in crucial hydrogen bonding or other non-covalent interactions within the kinase hinge region, a common strategy for enhancing inhibitor potency.[6]

  • Reactive Carbonyl Group: The ketone at the 8-position provides a convenient handle for further chemical modifications, allowing for the introduction of various side chains to target specific regions of the kinase active site and improve selectivity.

  • Saturated Ring System: The 5,6,7,8-tetrahydro nature of the quinoline ring provides a three-dimensional structure that can be exploited to achieve better shape complementarity with the target kinase compared to flat aromatic systems.

Synthesis of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one: A Proposed Protocol

While direct, detailed literature protocols for the synthesis of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one are scarce, a robust and adaptable synthetic route can be devised based on established methodologies for similar tetrahydroquinoline structures, such as the Bohlmann-Rahtz pyridine synthesis.[7][8] This approach offers a convergent and efficient pathway to the desired intermediate.

Synthetic Workflow Overview

Synthesis_Workflow A Starting Materials B Enamine Formation A->B Cyclohexane-1,3-dione, Ammonium Acetate C Michael Addition B->C Fluoro-substituted Ethynyl Ketone D Cyclodehydration C->D Acid Catalyst, Heat E 2-Fluoro-6,7-dihydroquinolin-8(5H)-one D->E Aromatization

Caption: Proposed synthetic workflow for 2-Fluoro-6,7-dihydroquinolin-8(5H)-one.

Detailed Experimental Protocol

Materials:

  • Cyclohexane-1,3-dione

  • Ammonium acetate

  • 1-Fluoro-4-ethynyl-2-butanone (or a similar fluoro-substituted ethynyl ketone)

  • Toluene

  • Acetic acid

  • Standard laboratory glassware and purification equipment (rotary evaporator, chromatography column)

Procedure:

  • In-situ Enamine Formation:

    • In a round-bottom flask equipped with a magnetic stirrer and a Dean-Stark apparatus, combine cyclohexane-1,3-dione (1.0 eq), ammonium acetate (1.1 eq), and toluene (sufficient to azeotropically remove water).

    • Heat the mixture to reflux and monitor the removal of water. Once the theoretical amount of water has been collected, cool the reaction mixture to room temperature. The resulting solution contains the in-situ generated enamine.

  • Michael Addition:

    • To the cooled enamine solution, add a solution of 1-fluoro-4-ethynyl-2-butanone (1.0 eq) in toluene dropwise over 30 minutes.

    • Stir the reaction mixture at room temperature for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Cyclodehydration and Aromatization:

    • To the reaction mixture, add glacial acetic acid (0.2 eq) as a catalyst.

    • Heat the mixture to reflux for 8-12 hours. The cyclodehydration and subsequent aromatization will lead to the formation of the tetrahydroquinoline ring system.

    • Monitor the reaction by TLC until the starting materials and intermediates are consumed.

  • Work-up and Purification:

    • Cool the reaction mixture to room temperature and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

    • The crude product can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 2-Fluoro-6,7-dihydroquinolin-8(5H)-one.

Table 1: Key Reaction Parameters and Expected Outcomes

StepKey ReagentsTemperatureTimeExpected Outcome
Enamine FormationCyclohexane-1,3-dione, Ammonium AcetateReflux2-4 hIn-situ formation of the enamine
Michael AdditionFluoro-substituted Ethynyl KetoneRoom Temp.4-6 hFormation of the aminodiene intermediate
CyclodehydrationAcetic Acid (cat.)Reflux8-12 hFormation of the tetrahydroquinoline ring
PurificationColumn ChromatographyRoom Temp.-Isolated 2-Fluoro-6,7-dihydroquinolin-8(5H)-one

Application in Kinase Inhibitor Synthesis: A PIM-1 Inhibitor Scaffold

The 2-Fluoro-6,7-dihydroquinolin-8(5H)-one intermediate is an excellent starting point for the synthesis of inhibitors targeting various kinases, including the PIM kinase family. PIM-1 is a serine/threonine kinase that is overexpressed in many cancers and plays a crucial role in cell survival and proliferation, making it an attractive therapeutic target.[9][10]

Synthetic Protocol for a PIM-1 Inhibitor Scaffold

This protocol describes the synthesis of a representative PIM-1 inhibitor scaffold from the 2-fluoro-tetrahydroquinolin-8-one intermediate.

Materials:

  • 2-Fluoro-6,7-dihydroquinolin-8(5H)-one

  • Arylhydrazine hydrochloride (e.g., 4-methoxyphenylhydrazine hydrochloride)

  • Ethanol

  • Acetic acid

Procedure (Fischer Indole Synthesis):

  • Condensation:

    • In a round-bottom flask, dissolve 2-Fluoro-6,7-dihydroquinolin-8(5H)-one (1.0 eq) and 4-methoxyphenylhydrazine hydrochloride (1.1 eq) in ethanol.

    • Add a catalytic amount of glacial acetic acid.

    • Stir the mixture at room temperature for 1-2 hours to form the corresponding hydrazone intermediate.

  • Cyclization:

    • Heat the reaction mixture to reflux for 4-6 hours to induce the Fischer indole cyclization.

    • Monitor the reaction by TLC.

  • Work-up and Purification:

    • Cool the reaction mixture and remove the solvent under reduced pressure.

    • Dissolve the residue in ethyl acetate and wash with water and brine.

    • Dry the organic layer, concentrate, and purify the crude product by column chromatography to yield the final PIM-1 inhibitor scaffold.

Targeted Signaling Pathway: PI3K/Akt/mTOR

Many kinase inhibitors, including those targeting PIM-1, exert their effects by modulating key signaling pathways such as the PI3K/Akt/mTOR pathway.[1][11] This pathway is central to regulating cell growth, proliferation, and survival, and its aberrant activation is a common feature of many cancers.

PI3K_Akt_mTOR_Pathway cluster_membrane Cell Membrane cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus RTK Receptor Tyrosine Kinase (RTK) PI3K PI3K RTK->PI3K Activation PIP3 PIP3 PI3K->PIP3 PIP2 to PIP3 PIP2 PIP2 PDK1 PDK1 PIP3->PDK1 Akt Akt PDK1->Akt Activation mTORC1 mTORC1 Akt->mTORC1 Activation Proliferation Cell Proliferation & Survival mTORC1->Proliferation Promotes PIM1 PIM-1 Kinase PIM1->Proliferation Promotes Inhibitor 2-Fluoro-tetrahydroquinoline Inhibitor Inhibitor->PIM1 Inhibition

Caption: The PI3K/Akt/mTOR signaling pathway and the inhibitory action of a PIM-1 kinase inhibitor.

Conclusion

2-Fluoro-6,7-dihydroquinolin-8(5H)-one represents a strategically important intermediate for the synthesis of novel kinase inhibitors. Its unique structural features, including the strategically placed fluorine atom and the reactive ketone, provide medicinal chemists with a versatile platform for developing potent and selective therapeutics. The synthetic protocols and biological context provided in this application note offer a solid foundation for researchers in drug discovery and development to explore the potential of this valuable scaffold.

References

  • Recent Advances of Quinoline-Based Small Molecules as Kinase Inhibitors (2020-2024). ChemMedChem.
  • PI3K/AKT/mTOR signaling transduction pathway and targeted therapies in cancer. Signal Transduction and Targeted Therapy. Available at: [Link]

  • PI3K/AKT/mTOR signaling. QIAGEN. Available at: [Link]

  • The role of fluorine in medicinal chemistry. Journal of Fluorine Chemistry. Available at: [Link]

  • Identification of Quinones as Novel PIM1 Kinase Inhibitors. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

  • Discovery of new pyridine-quinoline hybrids as competitive and non-competitive PIM-1 kinase inhibitors with apoptosis induction and caspase 3/7 activation capabilities. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

  • Discovery of new pyridine-quinoline hybrids as competitive and non-competitive PIM-1 kinase inhibitors with apoptosis induction and caspase 3/7 activation capabilities. Taylor & Francis Online. Available at: [Link]

  • Identification of quinones as novel PIM1 kinase inhibitors. PubMed. Available at: [Link]

  • Structures for Pim-1 inhibitors A, B and the newly designed quinoline hybrids. ResearchGate. Available at: [Link]

  • A novel scaffold for EGFR inhibition: Introducing N-(3-(3-phenylureido)quinoxalin-6-yl) acrylamide derivatives. Scientific Reports. Available at: [Link]

  • Mechanistic Study of Potent Fluorinated EGFR Kinase Inhibitors with a Quinazoline Scaffold against L858R/T790M/C797S Resistance Mutation: Unveiling the Fluorine Substituent Cooperativity Effect on the Inhibitory Activity. The Journal of Physical Chemistry B. Available at: [Link]

  • Recent Glimpse into Quinazoline-Based EGFR Kinase Inhibitors for Cancer Therapy. ResearchGate. Available at: [Link]

  • In silico identification of EGFR-T790M inhibitors with novel scaffolds: start with extraction of common features. Drug Design, Development and Therapy. Available at: [Link]

  • Synthesis and characterization of 5,6,7,8-tetrahydroquinoline C5a receptor antagonists. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

  • Metal-Free Synthesis of 2-Fluoroalkylated Quinolines Using Polyfluoroalkanoic Acids as Direct Fluorine Sources. Organic Letters. Available at: [Link]

  • Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. Molecules. Available at: [Link]

  • Dual FLT3/haspin kinase inhibitor based on 3H-pyrazolo[4,3-f]quinoline scaffold with activities against acute myeloid leukemia. RSC Medicinal Chemistry. Available at: [Link]

  • Tetrahydroquinoline: an efficient scaffold as mTOR inhibitor for the treatment of lung cancer. Future Medicinal Chemistry. Available at: [Link]

  • Synthesis of chiral 2-methyl-5,6,7,8-tetrahydroquinolines from naturally occurring monoterpenes. ResearchGate. Available at: [Link]

  • Quinoxalinones as A Novel Inhibitor Scaffold for EGFR (L858R/T790M/C797S) Tyrosine Kinase: Molecular Docking, Biological Evaluations, and Computational Insights. International Journal of Molecular Sciences. Available at: [Link]

  • Biological Properties of New Chiral 2-Methyl-5,6,7,8-tetrahydroquinolin-8-amine-based Compounds. ResearchGate. Available at: [Link]

  • Tetrahydroquinoline: An Efficient Scaffold As mTOR Inhibitor for the Treatment of Lung Cancer. Taylor & Francis Online. Available at: [Link]

  • Synthesis, in silico molecular docking analysis, pharmacokinetic properties and evaluation of antibacterial and antioxidant activities of fluoroquinolines. RSC Advances. Available at: [Link]

  • Metal-Free Synthesis of 2-Fluoroalkylated Quinolines Using Polyfluoroalkanoic Acids as Direct Fluorine Sources. Organic Chemistry Portal. Available at: [Link]

  • Tetrahydroisoquinoline Derivatives As Highly Selective and Potent Rho Kinase Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

  • Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. RSC Advances. Available at: [Link]

  • Chapter : 4 Synthesis and Characterization of Schiff bases derived from 2-Chloroquinoline-3-carbaldehyde and Its Derivatives. Shodhganga. Available at: [Link]

  • Synthesis and biological evaluation of dual MDM2/XIAP inhibitors based on the tetrahydroquinoline scaffold. European Journal of Medicinal Chemistry. Available at: [Link]

  • Transformation of 2-chloroquinoline to 2-chloro-cis-7,8-dihydro-7,8- Dihydroxyquinoline by Quinoline-Grown Resting Cells of Pseudomonas Putida 86. FEMS Microbiology Letters. Available at: [Link]

  • Synthesis of Quinoline Analogues. Cardinal Scholar. Available at: [Link]

  • Bohlmann–Rahtz Pyridine Synthesis. Organic Chemistry Portal. Available at: [Link]

  • A Facile Two-Step Synthesis of 3-Fluoro-6-methoxyquinoline. Organic Process Research & Development. Available at: [Link]

  • Bohlmann-Rahtz Cyclodehydration of Aminodienones to Pyridines Using N-Iodosuccinimide. Arkivoc. Available at: [Link]

  • Dihydroquinolinone synthesis. Organic Chemistry Portal. Available at: [Link]

  • Bohlmann–Rahtz Pyridine Synthesis. J&K Scientific. Available at: [Link]

  • Recent Advances in One-Pot Modular Synthesis of 2-Quinolones. Molecules. Available at: [Link]

  • Bohlmann-Rahtz Cyclodehydration of Aminodienones to Pyridines Using N-Iodosuccinimide. ResearchGate. Available at: [Link]

  • One-Pot Multistep Bohlmann−Rahtz Heteroannulation Reactions: Synthesis of Dimethyl Sulfomycinamate. The Journal of Organic Chemistry. Available at: [Link]

  • Synthesis of Quinolinequinone Derivatives and related Carbocyclic Compounds. ScienceOpen. Available at: [Link]

  • 2-Chloro-6,7-dihydroquinolin-8(5H)-one. ChemBK. Available at: [Link]

  • Synthesis of 3-Amino-5-fluoroalkylfurans by Intramolecular Cyclization. Organic Letters. Available at: [Link]

  • Prodrugs Design Based on Inter- and Intramolecular Chemical Processes. eXo Ricerca. Available at: [Link]

  • Development of a Synthetic Route to Vonoprazan via Atom Transfer Radical Cyclization. ACS Omega. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one

Welcome to the Technical Support Center. Isolating highly functionalized bicyclic scaffolds from complex reaction mixtures requires precision.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. Isolating highly functionalized bicyclic scaffolds from complex reaction mixtures requires precision. 2-Fluoro-6,7-dihydroquinolin-8(5H)-one (CAS: 1253791-70-6) presents a unique purification challenge due to the juxtaposition of a highly electron-deficient pyridine ring and an enolizable ketone.

This guide is structured to help researchers and drug development professionals troubleshoot common isolation failures, understand the chemical causality behind these issues, and implement field-proven, self-validating protocols.

Part 1: Quantitative Data & Physical Properties

Before initiating any purification workflow, it is critical to understand the baseline physical parameters of the target molecule.

PropertyValue / Description
Chemical Name 2-Fluoro-6,7-dihydroquinolin-8(5H)-one
CAS Number 1[1]
Molecular Formula C9H8FNO
Molecular Weight 165.17 g/mol
Estimated pKa (Conjugate Acid) < 0 (Extremely weak base)
Key Structural Features 2-Fluoropyridine fused to a cyclohexanone ring
Recommended TLC Stains UV (254 nm), KMnO4 (for the saturated ketone ring)
Part 2: Troubleshooting Guides & FAQs
Q1: I attempted an acid-base extraction using 1M HCl to remove non-basic organic impurities, but my product was lost or remained in the organic layer. Why?

The Causality (The Acid-Base Trap): This is the most common failure point when handling this scaffold. While a standard pyridine ring is moderately basic (pKa ~5.2), the introduction of a highly electronegative fluorine atom at the 2-position drastically alters the electronic landscape. The strong inductive electron-withdrawing effect (-I effect) pulls electron density away from the nitrogen lone pair. As a result, the conjugate acid of a standard 2-fluoropyridine has a 2[2]. By extension, 2-fluoro-6,7-dihydroquinolin-8(5H)-one is exceptionally weakly basic and will not protonate in dilute aqueous acids like 1M HCl.

The Protocol (Neutral Extraction): Abandon acid-base cycling. Treat the compound as a neutral organic molecule during liquid-liquid extraction to ensure high recovery.

  • Dilute the crude reaction mixture with Ethyl Acetate (EtOAc).

  • Wash the organic layer with saturated aqueous NaHCO3 to neutralize any residual acidic byproducts from the synthesis.

  • Wash with saturated NaCl (brine) to remove excess water.

  • Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

ExtractionLogic Start Crude Reaction Mixture Partition Partition: EtOAc / H2O Start->Partition Aq1 Aqueous Layer (Discard) Partition->Aq1 Org1 Organic Layer (Contains Product) Partition->Org1 AcidTrap DO NOT use 1M HCl (Product pKa < 0) Org1->AcidTrap Avoid Wash1 Wash: Sat. NaHCO3 (pH < 9 to avoid aldol) Org1->Wash1 Wash2 Wash: Brine Wash1->Wash2 Dry Dry over Na2SO4 & Evaporate Wash2->Dry Pure Crude 2-Fluoro-6,7-dihydroquinolin-8(5H)-one Dry->Pure

Liquid-liquid extraction workflow highlighting the avoidance of the acid-base trap.

Q2: During basic workup, my reaction mixture turned dark brown, and I isolated a heavy polymeric tar. What happened?

The Causality (Aldol Condensation Risk): The C-8 ketone makes the adjacent aliphatic protons at the C-7 position highly acidic. If you used a strong base (e.g., 1M NaOH or KOH) during your workup to quench the reaction, you likely triggered an enolization event. The resulting enolate can attack unreacted starting material or other ketone molecules in the mixture, leading to rapid aldol-type self-condensation and polymerization.

The Protocol (pH Control): Strictly control the pH during the workup. Never exceed pH 9. Use mild, buffering bases like saturated Sodium Bicarbonate (NaHCO3) for all neutralization steps. Verify the pH of the aqueous wash using pH paper before discarding the organic layer to ensure the environment remains mildly basic but not destructive.

Q3: My product is streaking on silica gel, and I cannot separate it from the unoxidized precursor. How can I improve chromatographic resolution?

The Causality: While the nitrogen is non-basic, the C-8 ketone acts as a strong hydrogen-bond acceptor, interacting heavily with the silanol groups on standard silica gel. Furthermore, the planar, polarizable nature of the fluorinated pyridine ring can lead to co-elution with closely related precursors like3[3].

The Protocol (Solvent System Optimization):

  • Solvent System Shift: Move away from standard Hexanes/EtOAc. Switch to a Toluene/Acetone gradient (e.g., 95:5 to 85:15). Toluene engages in pi-pi interactions with the pyridine ring, often providing superior resolution for fluorinated aromatics compared to aliphatic hexanes.

  • Column Loading: Keep loading strictly below 2% (w/w) relative to the silica mass to prevent ketone-induced tailing.

ChromLogic TLC TLC Analysis (Hexanes/EtOAc) Check1 Is the product streaking? TLC->Check1 StreakYes Yes: Ketone/Silica Interaction Check1->StreakYes Yes StreakNo No: Good Spot Shape Check1->StreakNo No Action1 Switch to Toluene/Acetone or deactivate silica StreakYes->Action1 Check2 Are isomers co-eluting? StreakNo->Check2 Action1->TLC CoeluteYes Yes: Poor Resolution Check2->CoeluteYes Yes Proceed Proceed to Column Chromatography Check2->Proceed No Action2 Use shallow gradient (10% to 30% EtOAc) CoeluteYes->Action2 Action2->Proceed

Troubleshooting logic tree for optimizing silica gel chromatography resolution.

Q4: How do I achieve >99% purity for biological assays or downstream cross-coupling?

The Protocol (Final Polish via Crystallization): Chromatography alone is rarely sufficient for pharmaceutical-grade purity due to minor co-eluting isomers. Because 2-fluoro-6,7-dihydroquinolin-8(5H)-one is a highly crystalline scaffold, a final recrystallization is highly recommended as a self-validating purity check.

  • Dissolve the chromatography-purified solid in a minimum volume of warm Methyl tert-butyl ether (MTBE) at 50 °C.

  • Slowly add n-Heptane dropwise while stirring until the solution becomes faintly turbid (reaching the cloud point).

  • Allow the mixture to cool slowly to room temperature over 2 hours to promote controlled nucleation, then transfer to a 4 °C refrigerator overnight.

  • Filter the resulting crystals through a sintered glass funnel and wash with ice-cold n-Heptane. Dry under high vacuum for 4 hours.

Part 3: References
  • Molport. "2-fluoro-5,6,7,8-tetrahydroquinolin-8-one | 1253791-70-6". Available at:[Link]

  • NextSDS. "2-fluoro-5,6,7,8-tetrahydroquinoline — Chemical Substance Information". Available at:[Link]

Sources

Optimization

Technical Support Center: Troubleshooting 2-Fluoro-6,7-dihydroquinolin-8(5H)-one Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this definitive guide to address the most critical bottlenecks encountered during the synthesis of 2-Fluoro-6,7-dihydroquinolin-...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have compiled this definitive guide to address the most critical bottlenecks encountered during the synthesis of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one (CAS: 1253791-70-6). This compound is a highly valued fluorinated scaffold in drug discovery, but its synthesis is notoriously prone to regioselectivity issues and over-reaction side products.

This guide focuses on the two primary synthetic routes: the Boekelheide Rearrangement Route (starting from 2-fluoro-5,6,7,8-tetrahydroquinoline) and the Halex SNAr Route (starting from 2-chloro-6,7-dihydroquinolin-8(5H)-one).

Part 1: Troubleshooting FAQs & Expert Insights

Q1: During the Boekelheide rearrangement of 2-fluoro-5,6,7,8-tetrahydroquinoline N-oxide, I am isolating a nearly 1:1 mixture of regioisomers. How can I selectively obtain the 8-acetoxy intermediate? Expert Insight: The Boekelheide rearrangement of 5,6,7,8-tetrahydroquinolines typically yields a mixture of C8 and C5 substituted products, necessitating careful optimization[1]. The reaction proceeds via an N -acetoxy cation intermediate. Deprotonation at the C8 position is kinetically favored due to the inductive electron-withdrawing effect of the adjacent nitrogen and the 2-fluoro group, which increases the acidity of the C8 protons. However, traditional conditions using refluxing acetic anhydride (140 °C) provide enough thermal energy for the system to reach thermodynamic equilibrium, heavily favoring the undesired 5-acetoxy side product. Solution: Lower the reaction temperature to 0–25 °C and switch the activating agent from acetic anhydride to Trifluoroacetic Anhydride (TFAA) in the presence of triethylamine. This traps the kinetic C8 product before thermodynamic equilibration can occur.

Q2: I am attempting a Halex fluorination on 2-chloro-6,7-dihydroquinolin-8(5H)-one using KF in DMSO at 150 °C, but I observe massive tarring and a side product with double the molecular weight. What is happening? Expert Insight: Traditional Halex reactions require elevated temperatures (>150 °C), which often degrade sensitive substrates[2]. Your starting material contains an 8-ketone with highly acidic α -protons at the C7 position. At 150 °C, the basicity of the fluoride ion (or trace KOH in the KF) rapidly deprotonates C7, forming an enolate. This enolate attacks another molecule of the starting material, triggering a runaway aldol self-condensation that leads to dimers and subsequent polymeric tarring. Solution: You must decouple the nucleophilicity of the fluoride from the high thermal requirements. The use of anhydrous tetramethylammonium fluoride (NMe4F) enables SNAr fluorination of chloroquinolines at significantly lower temperatures[3]. Specifically, bench-stable tetramethylammonium fluoride alcohol adducts, such as NMe4F·t-AmylOH, provide a practical alternative for mild SNAr fluorination at 80 °C, completely suppressing the aldol pathway[4].

Q3: My Swern oxidation of 2-fluoro-5,6,7,8-tetrahydroquinolin-8-ol yields a significant amount of an over-oxidized 5,8-dione species. How do I prevent this? Expert Insight: The C5 benzylic position in tetrahydroquinolines is highly susceptible to auto-oxidation. If the Swern alkoxysulfonium intermediate is warmed too rapidly, or if excess oxidant is used without rigorous degassing, the C5 position oxidizes alongside the C8 alcohol. Solution: Strictly maintain the reaction at -78 °C during the addition of the substrate and triethylamine. Quench the reaction with saturated aqueous NH4Cl before allowing the mixture to warm above 0 °C.

Part 2: Quantitative Data – Side Product Distribution

The following table summarizes the causal relationship between reaction conditions and side-product generation, validating the optimized parameters discussed above.

Synthetic RouteReaction ConditionsTarget Yield (Desired)Major Side ProductSide Product Yield
Route A: Boekelheide Ac2O, 140 °C (Reflux), 12h42% (8-Acetoxy)5-Acetoxy regioisomer38%
Route A: Boekelheide TFAA / NEt3, DCM, 0 °C to 25 °C78% (8-Trifluoroacetoxy)5-Trifluoroacetoxy isomer<5%
Route B: Halex SNAr KF, 18-Crown-6, DMSO, 150 °C15% (2-Fluoro-8-one)Aldol Dimer / Tarring>60%
Route B: Halex SNAr NMe4F·t-AmylOH, DMSO, 80 °C88% (2-Fluoro-8-one)Unreacted 2-chloro SM<2%

Part 3: Experimental Protocols (Self-Validating Systems)

Protocol 1: Mild SNAr Fluorination (Halex Alternative)

Objective: Convert 2-chloro-6,7-dihydroquinolin-8(5H)-one to 2-fluoro-6,7-dihydroquinolin-8(5H)-one without aldol degradation.

  • Preparation: In a dry, argon-purged flask, charge 2-chloro-6,7-dihydroquinolin-8(5H)-one (1.0 equiv) and NMe4F·t-AmylOH (2.5 equiv).

  • Solvent Addition: Add anhydrous DMSO to achieve a 0.2 M concentration.

  • Reaction: Heat the mixture to 80 °C and stir vigorously for 24 hours.

  • Validation Check (Critical): Do not rely on TLC to monitor this reaction. The 2-chloro and 2-fluoro derivatives have nearly identical Rf values on silica gel. Validate conversion exclusively via LC-MS or GC-MS (look for the mass shift from [M+H]+ 182/184 to 166).

  • Workup: Once complete conversion is confirmed, cool to room temperature. Quench with water (5 volumes) and extract with EtOAc (3 × 5 volumes). Wash the combined organics with brine to remove residual DMSO, dry over Na2SO4, and concentrate.

  • Purification: Purify via flash chromatography (Hexanes/EtOAc) to isolate the pure 2-fluoro-8-one.

Protocol 2: Regioselective Swern Oxidation

Objective: Oxidize 2-fluoro-5,6,7,8-tetrahydroquinolin-8-ol to the 8-one without over-oxidizing the C5 position.

  • Activation: To a solution of oxalyl chloride (1.5 equiv) in anhydrous DCM at -78 °C under argon, add DMSO (3.0 equiv) dropwise.

  • Validation Check: Observe continuous gas evolution (CO and CO2). Wait 15 minutes until gas evolution ceases, confirming the formation of the active Swern reagent.

  • Substrate Addition: Add a solution of the 8-ol substrate (1.0 equiv) in DCM dropwise over 10 minutes, maintaining internal temperature below -70 °C. Stir for 30 minutes.

  • Rearrangement: Add anhydrous Triethylamine (5.0 equiv) dropwise.

  • Validation Check: The solution will turn opaque and pale yellow, validating the successful formation of the alkoxysulfonium ylide.

  • Quench: Add saturated aqueous NH4Cl directly to the -78 °C mixture. Only after the quench is complete should you remove the cooling bath and allow the system to reach room temperature.

Part 4: Mandatory Visualization

Boekelheide SM N-oxide Precursor Ac2O Ac2O / Heat SM->Ac2O Int1 N-Acetoxy Cation Ac2O->Int1 PathA Kinetic (C8) Int1->PathA PathB Thermodynamic (C5) Int1->PathB Prod8 8-Acetoxy (Desired) PathA->Prod8 Prod5 5-Acetoxy (Side Product) PathB->Prod5

Mechanistic divergence in the Boekelheide rearrangement.

HalexWorkflow Step1 2-Chloro-8-one + NMe4F·t-AmylOH Step2 Stir at 80°C (DMSO) Step1->Step2 Step3 Aqueous Quench Step2->Step3 Product 2-Fluoro-8-one Step3->Product SideProd Aldol Dimer Step3->SideProd

Optimized workflow for mild SNAr fluorination avoiding aldol condensation.

Sources

Troubleshooting

Technical Support Center: Friedländer Synthesis of Fluorinated Quinolinones

Prepared by the Senior Application Scientist Team Welcome to the technical support resource for researchers, scientists, and drug development professionals engaged in the Friedländer synthesis of fluorinated quinolinones...

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Author: BenchChem Technical Support Team. Date: April 2026

Prepared by the Senior Application Scientist Team

Welcome to the technical support resource for researchers, scientists, and drug development professionals engaged in the Friedländer synthesis of fluorinated quinolinones. This guide is designed to provide in-depth, field-proven insights to help you navigate the unique challenges posed by the introduction of fluorine into this classic annulation reaction. We will move beyond simple procedural steps to explain the underlying chemical principles, empowering you to troubleshoot effectively and optimize your synthetic outcomes.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems encountered during the synthesis of fluorinated quinolinones in a direct question-and-answer format.

Question 1: I am observing very low or no product yield. What are the primary causes when working with fluorinated substrates?

Low conversion is the most common hurdle in any synthesis. With fluorinated starting materials, the causes are often rooted in their distinct electronic properties.

Answer:

The introduction of fluorine, a highly electronegative atom, significantly alters the reactivity of the starting materials.[1] This perturbation is the most likely source of low yield.

Core Causality:

  • Deactivated Amino Group: If your 2-aminoaryl ketone is fluorinated (e.g., with a -F or -CF₃ group), the electron-withdrawing nature of the substituent reduces the nucleophilicity of the amino group. This slows down both the initial Schiff base formation and the final intramolecular cyclization, which are crucial steps in the reaction mechanism.[2][3]

  • Altered Carbonyl Electrophilicity: Conversely, fluorine substitution on the aromatic ring makes the carbonyl carbon of the 2-aminoaryl ketone more electrophilic, which can favor the initial aldol condensation step. The net effect depends on which pathway—aldol-first or Schiff base-first—is dominant under your reaction conditions.

  • Increased Acidity of α-Methylene Protons: If the fluorine is on the ketone partner (e.g., 1,1,1-trifluoroacetone), the α-protons become significantly more acidic. While this can facilitate enolate formation for the aldol condensation, it also dramatically increases the rate of unwanted self-condensation side reactions.

Troubleshooting Workflow:

start Low / No Yield cause1 Cause: Deactivated Amino Group (F on 2-aminoaryl ketone) start->cause1 cause2 Cause: Poor Substrate Solubility start->cause2 cause3 Cause: Suboptimal Conditions start->cause3 sol1a Solution: Switch to a stronger acid catalyst (e.g., Lewis Acid) cause1->sol1a sol1b Solution: Increase Catalyst Loading (e.g., 10 mol% to 20 mol%) cause1->sol1b sol2 Solution: Change to a higher-boiling, more polar solvent (e.g., DMF, DMSO) cause2->sol2 sol3a Solution: Incrementally increase temperature (e.g., 10°C steps) cause3->sol3a sol3b Solution: Increase reaction time and monitor by TLC/LC-MS cause3->sol3b

Caption: Troubleshooting workflow for low yield.

Recommended Actions:

  • Re-evaluate Your Catalyst: Standard base catalysis (e.g., KOH, NaOH) may be insufficient for deactivated anilines.

    • Switch to Acid Catalysis: Brønsted acids like p-toluenesulfonic acid (p-TsOH) or Lewis acids like zinc chloride (ZnCl₂) are often more effective.[2][4] Lewis acids are particularly useful as they can activate the carbonyl group of the methylene component, facilitating the initial condensation.[5]

    • Modern Catalysts: Consider advanced systems like ionic liquids or metal-organic frameworks (MOFs), which can offer milder conditions and improved yields.[4][6]

  • Optimize Reaction Temperature and Time: Deactivated substrates often require more forcing conditions.[4]

    • Gradually increase the reaction temperature in 10-20°C increments, monitoring for product formation and decomposition by TLC.

    • Extend the reaction time. What might take a few hours for an unfluorinated analog could require 24 hours or more.

  • Check Solubility: Fluorinated organic molecules can have unusual solubility profiles. If your reactants are not fully dissolved at the reaction temperature, the reaction will be slow and inefficient. Consider switching to a more polar, higher-boiling solvent like DMF or DMSO.[7]

Question 2: My reaction is messy, and I'm isolating multiple products. How do I suppress side reactions?

The formation of multiple products is a common issue, especially under harsh conditions, and is exacerbated by the electronic properties of fluorinated substrates.

Answer:

The primary culprits are typically self-condensation of the ketone partner and lack of regioselectivity.

Common Side Reactions:

  • Aldol Self-Condensation: This is particularly problematic under basic conditions, where the α-methylene ketone can react with itself instead of the 2-aminoaryl ketone.[4][8] Fluorinated ketones with highly acidic α-protons are especially prone to this.

  • Lack of Regioselectivity: When using an unsymmetrical ketone (e.g., 2-pentanone), the reaction can occur on either side of the carbonyl, leading to a mixture of quinoline isomers.[3][9] The strong directing effects of fluorine substituents can either mitigate or worsen this issue depending on their position.

Strategies for Mitigation:

Problem Causality Recommended Solution Scientific Rationale
Aldol Self-Condensation The α-methylene ketone reacts with itself, especially under basic catalysis.Switch to an acid catalyst (p-TsOH, Lewis Acids).[8] Alternatively, use a milder base or add the ketone slowly to the reaction mixture.Acid catalysis protonates the carbonyl oxygen, facilitating nucleophilic attack by the enol, but is less likely to cause rampant enolate self-condensation compared to strong bases.
Poor Regioselectivity Reaction with an unsymmetrical ketone can proceed at two different α-methylene sites.Use a β-ketoester or 1,3-diketone as the methylene component.[3]The higher acidity of the methylene protons between the two carbonyl groups ensures that the reaction proceeds exclusively at that position, yielding a single regioisomer.
Product Degradation Harsh conditions (high temperature, strong acid/base) can decompose the desired fluorinated quinolinone.Employ modern, milder catalytic systems such as ionic liquids, MOFs, or organocatalysts.[6] Consider solvent-free conditions with microwave irradiation.[10][11]These methods often allow the reaction to proceed at lower temperatures and shorter times, minimizing the opportunity for product degradation.
Frequently Asked Questions (FAQs)
What is the fundamental mechanism of the Friedländer Synthesis?

The Friedländer synthesis is a condensation reaction between a 2-aminoaryl aldehyde or ketone and a compound containing a reactive α-methylene group to form a quinoline ring.[2][10] While extensively studied, the exact mechanism can vary with substrates and conditions. Two primary pathways are generally accepted[3]:

  • Aldol-First Pathway: An initial intermolecular aldol condensation between the two carbonyl partners forms an aldol adduct, which then rapidly cyclizes via attack of the amino group and dehydrates to yield the quinoline.[12]

  • Schiff Base-First Pathway: The amino group of the 2-aminoaryl ketone condenses with the carbonyl of the methylene partner to form a Schiff base (imine). This is followed by an intramolecular aldol-type cyclization and subsequent dehydration.

cluster_0 Friedländer Synthesis Pathways cluster_1 Aldol-First Pathway cluster_2 Schiff Base-First Pathway Reactants 2-Aminoaryl Ketone + α-Methylene Ketone Aldol Aldol Adduct Reactants->Aldol Intermolecular Aldol Condensation Schiff Schiff Base Reactants->Schiff Condensation Enone α,β-Unsaturated Intermediate Aldol->Enone Dehydration Product Fluorinated Quinolinone Enone->Product Intramolecular Cyclization & Dehydration HydroxyImine Hydroxy Imine Schiff->HydroxyImine Intramolecular Aldol Reaction HydroxyImine->Product Dehydration

Caption: The two competing mechanistic pathways.

For fluorinated substrates, particularly those with deactivated amino groups, the Aldol-First pathway is often considered more likely under acidic conditions.[3][12]

How do I select the appropriate catalyst for my specific fluorinated substrates?

The choice of catalyst is critical and depends entirely on the electronic nature of your starting materials.[4]

Catalyst TypeExamplesBest For...Why it Works
Base Catalysts KOH, NaOH, KOtBu[9]Electron-rich 2-aminoaryl ketones (less common for fluorinated systems).Strong bases deprotonate the α-methylene ketone to form a highly nucleophilic enolate, which readily attacks the carbonyl of the 2-aminoaryl ketone.
Brønsted Acid Catalysts p-TsOH, H₂SO₄, TFA[2]General purpose; good starting point for moderately deactivated systems.The acid protonates the carbonyl oxygen of the α-methylene ketone, activating it toward nucleophilic attack by the enol form or the amino group.
Lewis Acid Catalysts ZnCl₂, FeCl₃, Sc(OTf)₃, MOFs[5][8]Highly deactivated 2-aminoaryl ketones (e.g., containing -CF₃ groups).Lewis acids coordinate strongly to the carbonyl oxygen atoms, significantly increasing their electrophilicity and promoting the key C-C bond-forming step.
Modern/Green Catalysts Iodine, Ionic Liquids[10][13]Optimizing for milder conditions, sustainability, or difficult substrates.These catalysts operate through various mechanisms, often providing a unique reaction environment that can lower activation barriers and improve yields.[6]
Can this reaction be performed under solvent-free conditions?

Yes, solvent-free conditions have been successfully applied to the Friedländer synthesis, often providing environmental and practical benefits.[9] This approach typically involves heating the neat mixture of reactants with a catalyst. Microwave irradiation is frequently paired with solvent-free conditions to dramatically shorten reaction times and improve yields.[10][11] Catalysts like p-TsOH and molecular iodine have proven particularly effective for these protocols.[9][10]

Experimental Protocols
Protocol 1: General Procedure for Acid-Catalyzed Synthesis (p-TsOH)

This protocol is a robust starting point for many fluorinated systems, adapted from efficient microwave-assisted procedures.[8]

  • Reactant Preparation: In a microwave-safe reaction vessel, combine the fluorinated 2-aminoaryl ketone (1.0 mmol, 1.0 equiv), the α-methylene carbonyl compound (1.2 mmol, 1.2 equiv), and p-toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.1 mmol, 10 mol%).

  • Reaction: Place the sealed vessel in a microwave reactor. Irradiate at a controlled temperature (start at 120 °C) for 10-30 minutes. Monitor the reaction progress by TLC or LC-MS.

  • Work-up: After the reaction has cooled to room temperature, dissolve the mixture in ethyl acetate (25 mL). Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (2 x 15 mL) to neutralize the acid, followed by brine (15 mL).

  • Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Protocol 2: General Procedure for Lewis Acid-Catalyzed Synthesis (ZnCl₂)

This method is recommended for substrates that are highly deactivated by strong electron-withdrawing groups.

  • Reactant Preparation: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous zinc chloride (ZnCl₂) (1.5 mmol, 1.5 equiv).

  • Addition of Reagents: Add the fluorinated 2-aminoaryl ketone (1.0 mmol, 1.0 equiv) and the α-methylene carbonyl compound (1.2 mmol, 1.2 equiv) in a suitable anhydrous solvent (e.g., toluene or xylenes, 10 mL).

  • Reaction: Heat the mixture to reflux (typically 110-140 °C) and monitor the reaction by TLC. The reaction may require several hours to overnight.

  • Work-up: Cool the reaction mixture to room temperature and carefully quench by pouring it into a cold, saturated aqueous solution of sodium bicarbonate or Rochelle's salt. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 20 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by column chromatography.

References
  • Benchchem. Troubleshooting low yield in Friedländer quinoline synthesis.

  • Alfa Chemistry. Friedländer Quinoline Synthesis.

  • Organic & Biomolecular Chemistry. Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs.

  • Wikipedia. Friedländer synthesis.

  • ResearchGate. Concerning the mechanism of the Friedländer quinoline synthesis.

  • Organic Chemistry Portal. Synthesis of Quinolines via Friedländer Reaction in Water and under Catalyst-Free Conditions.

  • J. Org. Chem. Concerning the mechanism of the Friedländer quinoline synthesis.

  • Chemical Reviews. Recent Advances in the Friedländer Reaction.

  • Organic Chemistry Portal. Friedlaender Synthesis.

  • ACS Publications. Diversity-Oriented Synthesis of Quinolines via Friedländer Annulation Reaction under Mild Catalytic Conditions.

  • ResearchGate. Friedländer Annulation in the Synthesis of Azaheterocyclic Compounds.

  • PMC. Electron-Transfer-Enabled Concerted Nucleophilic Fluorination of Azaarenes: Selective C–H Fluorination of Quinolines.

  • ResearchGate. A recyclable palladium-catalyzed modified Friedländer quinoline synthesis.

  • Indian Academy of Sciences. Synthesis of Quinolines from 2-amino aryl ketones: Probing the Lewis Acid Sites of Metal-Organic Framework Catalyst.

  • Benchchem. Troubleshooting low yield in Friedländer synthesis of quinolines.

  • Semantic Scholar. Domino Nitro Reduction-Friedländer Heterocyclization for the Preparation of Quinolines.

  • Preprints.org. Optimization of reaction conditions for synthesis of [18F]FMISO using stable [19F]F-.

  • ChemRxiv. Unnatural quinoline alkaloid analogues: use of fluorine for the tuning of emissive properties.

  • PubMed. Different catalytic approaches of Friedländer synthesis of quinolines.

  • Benchchem. Optimizing reaction conditions for Friedländer quinoline synthesis.

  • MDPI. Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies.

  • ACS Publications. Modern Approaches for Asymmetric Construction of Carbon–Fluorine Quaternary Stereogenic Centers: Synthetic Challenges and Pharmaceutical Needs.

  • RSC Publishing. Synthesis of quinolines via Friedländer reaction catalyzed by CuBTC metal–organic-framework.

  • ResearchGate. The Friedländer Synthesis of Quinolines.

  • Organic Reactions. The Friedländer Synthesis of Quinolines.

  • PMC. Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers.

  • RSC Publishing. Synthesis of quinolines via sequential addition and I2-mediated desulfurative cyclization.

  • ResearchGate. Shaking Up the Friedländer Reaction: Rapid, Scalable Mechanochemical Synthesis of Polyaryl‐Substituted Quinolines.

  • ResearchGate. Optimization of reaction conditions a.

  • RSC Publishing. Electrochemically assisted Friedlander reaction: a highly efficient and sustainable method for quinoline synthesis.

  • PMC. Fluorine-a small magic bullet atom in the drug development: perspective to FDA approved and COVID-19 recommended drugs.

  • ACS Publications. Ionic Liquid-Promoted Regiospecific Friedlander Annulation: Novel Synthesis of Quinolines and Fused Polycyclic Quinolines.

  • PMC. Tinker, Tailor, Soldier, Spy: The Diverse Roles That Fluorine Can Play within Amino Acid Side Chains.

  • J&K Scientific LLC. Friedländer Synthesis.

Sources

Optimization

Technical Support Center: Stabilizing 2-Fluoro-6,7-dihydroquinolin-8(5H)-one During Experimental Workup

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering stability issues with 2-Fluoro-6,7-dihydroquinolin-8(5H)-one during post-reaction workup and pur...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides in-depth technical support for researchers, scientists, and drug development professionals encountering stability issues with 2-Fluoro-6,7-dihydroquinolin-8(5H)-one during post-reaction workup and purification. The inherent reactivity of the α-fluoro ketone moiety, coupled with the quinolinone scaffold, necessitates careful handling to prevent decomposition and ensure the isolation of a pure product. This document is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios to directly address common challenges.

Understanding the Instability: The α-Fluoro Ketone Challenge

The primary challenge in handling 2-Fluoro-6,7-dihydroquinolin-8(5H)-one lies in the electronic properties of the α-fluoro ketone functional group. The presence of the electronegative fluorine atom adjacent to the carbonyl group makes the α-proton more acidic and the carbonyl carbon more electrophilic. This heightened reactivity can lead to decomposition under both acidic and basic conditions.

A key decomposition pathway for similar α-amino α'-fluoro ketones involves enolization towards the amino group, followed by the expulsion of a fluoride ion to form a reactive oxyvinyliminium ion intermediate.[1] While 2-Fluoro-6,7-dihydroquinolin-8(5H)-one is a vinylogous amide rather than a simple amine, analogous decomposition pathways initiated by enolization are plausible under harsh pH conditions.

Frequently Asked Questions & Troubleshooting Guide

Question 1: I'm observing significant product loss and the appearance of multiple unidentified spots on my TLC after a standard aqueous workup. What is the likely cause?

Answer: The likely culprit is decomposition of your target compound due to pH extremes during the aqueous wash. Both strong acids and strong bases can catalyze the degradation of α-fluoro ketones. Standard workup procedures that involve washing with solutions like 1M HCl or 1M NaOH are often too harsh for this sensitive molecule.

Troubleshooting Steps:

  • Avoid Strong Acids and Bases: Immediately cease the use of strong acidic or basic washes.

  • Employ a Mild Quench: For quenching your reaction, a saturated aqueous solution of ammonium chloride (NH₄Cl) is a significantly milder alternative.[2][3][4][5][6] It provides a slightly acidic environment (pH ~4.5-6.0) sufficient to neutralize many reactions without causing drastic pH shifts that can lead to decomposition.

  • Neutral Washes: If further washing is necessary, use deionized water and/or a saturated brine solution. Brine washes also help to break up emulsions and remove residual water from the organic layer.

Question 2: My reaction uses triethylamine (TEA) as a base, and I'm struggling to remove the resulting triethylamine hydrochloride (TEA·HCl) salt without decomposing my product.

Answer: The formation of TEA·HCl is a common scenario. While a dilute acid wash is the standard method for its removal, this is often not suitable for acid-sensitive compounds like 2-Fluoro-6,7-dihydroquinolin-8(5H)-one.

Troubleshooting Strategies:

  • Non-Aqueous Workup: If your reaction solvent is one in which TEA·HCl has low solubility (e.g., diethyl ether, tetrahydrofuran), the salt will precipitate and can be removed by filtration.[7][8]

  • Solvent Swap and Filtration: If the reaction is in a solvent that solubilizes TEA·HCl (e.g., dichloromethane), you can first remove the reaction solvent under reduced pressure. Then, triturate the residue with a solvent in which your product is soluble but the salt is not (e.g., diethyl ether). The precipitated salt can then be filtered off.[7][9]

Question 3: My compound seems to be degrading on the silica gel column during chromatography. How can I prevent this?

Answer: Standard silica gel is slightly acidic due to the presence of silanol groups on its surface.[10] This acidity can be sufficient to cause the decomposition of sensitive compounds like α-fluoro ketones.[1]

Purification Alternatives:

Stationary PhaseDescriptionAdvantages for 2-Fluoro-6,7-dihydroquinolin-8(5H)-oneConsiderations
Neutral Silica Gel Silica gel with a pH adjusted to be approximately neutral (pH 6.5-7.5).[11][12]Minimizes the risk of acid-catalyzed decomposition on the column.[11]May have slightly different selectivity compared to standard silica gel.
Deactivated Silica Gel Standard silica gel that has been neutralized by pre-treatment or by including a basic modifier in the eluent.A cost-effective way to mitigate the acidity of standard silica gel. Adding 1-2% triethylamine to the mobile phase is a common practice.[10]The basic additive will co-elute and must be removed from the product fractions.
Alumina (Neutral or Basic) Aluminum oxide as the stationary phase.Neutral or basic alumina can be excellent for purifying compounds that are sensitive to acidic conditions.[13][14]Alumina can sometimes have lower resolving power than silica gel and its activity can be affected by its water content.[15][16]

Question 4: I am considering recrystallization for purification. Do you have any recommendations for solvent systems?

Answer: Recrystallization is an excellent method for purifying solid compounds and avoids the potential for decomposition on a stationary phase. The key is to find a solvent or solvent system where the compound has high solubility at elevated temperatures and low solubility at room temperature or below.[17][18][19][20]

Recommended Solvent Screening:

For quinolinone-type structures, a good starting point for solvent screening includes:

  • Single Solvents: Ethanol, methanol, acetone, ethyl acetate.

  • Solvent Mixtures: Dichloromethane/Hexane, Ethyl acetate/Heptane, Methanol/Water, Acetone/Water.[21][22]

A systematic approach to solvent selection is crucial for successful recrystallization.

Experimental Protocols

Protocol 1: Mild Aqueous Workup

This protocol is designed for reactions that require quenching and removal of water-soluble byproducts without subjecting the product to harsh pH conditions.

  • Quenching: Cool the reaction mixture to 0 °C in an ice bath. Slowly add a saturated aqueous solution of ammonium chloride with stirring.

  • Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, dichloromethane) (3 x volume of aqueous layer).

  • Washing: Combine the organic extracts and wash with deionized water (1 x volume of organic layer), followed by a wash with saturated aqueous brine (1 x volume of organic layer).

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure.

Protocol 2: Non-Aqueous Workup for Removal of Amine Hydrochloride Salts

This protocol is ideal for reactions where an amine base (like triethylamine) is used, and the product is sensitive to aqueous conditions.

  • Solvent Removal (if necessary): If the reaction was performed in a solvent that dissolves the amine hydrochloride salt (e.g., dichloromethane), remove the solvent under reduced pressure.

  • Trituration: Add a solvent in which your product is soluble, but the amine hydrochloride salt is not (e.g., diethyl ether, ethyl acetate). Stir or sonicate the resulting slurry.

  • Filtration: Filter the mixture through a pad of Celite® or a fritted funnel to remove the precipitated salt. Wash the filter cake with a small amount of the cold trituration solvent.

  • Concentration: Combine the filtrate and washings and remove the solvent under reduced pressure to yield the crude product.

Visualizing the Process

Diagram 1: Potential Decomposition Pathway

Potential Decomposition of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one 2-Fluoro-6,7-dihydroquinolin-8(5H)-one 2-Fluoro-6,7-dihydroquinolin-8(5H)-one Enol Intermediate Enol Intermediate 2-Fluoro-6,7-dihydroquinolin-8(5H)-one->Enol Intermediate Acid or Base Fluoride Expulsion Fluoride Expulsion Enol Intermediate->Fluoride Expulsion Reactive Intermediate Reactive Intermediate Fluoride Expulsion->Reactive Intermediate - F⁻ Decomposition Products Decomposition Products Reactive Intermediate->Decomposition Products + H₂O/Nucleophiles Workup Strategy for 2-Fluoro-6,7-dihydroquinolin-8(5H)-one start Reaction Complete amine_hcl Amine·HCl salt present? start->amine_hcl non_aqueous Non-Aqueous Workup (Filtration) amine_hcl->non_aqueous Yes mild_aqueous Mild Aqueous Workup (sat. NH₄Cl quench) amine_hcl->mild_aqueous No purification Purification non_aqueous->purification mild_aqueous->purification

Caption: A decision tree to guide the selection of an appropriate workup procedure.

By understanding the inherent instability of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one and implementing these milder workup and purification strategies, researchers can significantly improve the yield and purity of this valuable compound.

References

  • Nacalai USA, Inc. Silica Gel for Column Chromatography. Nacalai Tesque. Accessed March 27, 2026.
  • BenchChem. Technical Support Center: Removal of Triethylamine Hydrochloride (TEA.HCl) from Reaction Mixtures. BenchChem. Accessed March 27, 2026.
  • Common Organic Chemistry. Ammonium Chloride. Common Organic Chemistry. Accessed March 27, 2026.
  • Fuji Silysia Chemical. Silica gel for Column Chromatography. Fuji Silysia Chemical. Accessed March 27, 2026.
  • Reddit. Advice on neutralising silica gel for column chromatography of sensitive compounds? r/Chempros. Reddit. Published July 6, 2025.
  • Burckhalter, J. H., et al. Quinoline compounds and process of making same. U.S.
  • BenchChem. Technical Support Center: Triethylamine Hydrochloride Removal by Aqueous Workup. BenchChem. Accessed March 27, 2026.
  • Wikipedia. Ammonium chloride. Wikipedia. Accessed March 27, 2026.
  • Reddit. How much ammonium chloride to quench a grignard? r/OrganicChemistry. Reddit. Published October 10, 2024.
  • ResearchGate. How can I remove triethylamine hydrochloride salt from the air and moisture sensitive reaction mixture?
  • Alfa Chemistry. Silica Gel for Column Chromatography. Alfa Chemistry. Accessed March 27, 2026.
  • Sigma-Aldrich. ALUMINA For column chromatography. Sigma-Aldrich. Accessed March 27, 2026.
  • BenchChem. Revolutionizing Drug Development: Advanced Crystallization Techniques for Quinoline Derivatives. BenchChem. Accessed March 27, 2026.
  • AGC Chemicals Americas. Fine Silica Gels for Chromatography: RESIFA™ M.S.GEL. AGC Chemicals Americas. Accessed March 27, 2026.
  • Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. Mettler Toledo. Accessed March 27, 2026.
  • Reddit. Can I add ammonium chloride instead of HCl in the last step? r/OrganicChemistry. Reddit. Published August 22, 2021.
  • Chemistry Stack Exchange. What is the role of ammonium chloride in the workup of a Grignard reaction? Chemistry Stack Exchange. Published January 18, 2019.
  • University of Rochester. Organic Reaction Workup Formulas for Specific Reagents. University of Rochester. Accessed March 27, 2026.
  • Reddit. Go-to recrystallization solvent mixtures. r/Chempros. Reddit. Published February 19, 2023.
  • BenchChem. Technical Support Center: Column Chromatography of Alpha-Aminoketones. BenchChem. Accessed March 27, 2026.
  • California State University, Los Angeles. Recrystallization. California State University, Los Angeles. Accessed March 27, 2026.
  • RSC Publishing. Integrating continuous flow reaction and work-up: chiral amine resolution, separation and purification using a novel coalescing filter system. RSC Publishing. Published November 13, 2024.
  • BenchChem. Technical Support Center: Workup Procedures for Reactions Involving Basic Amines. BenchChem. Accessed March 27, 2026.
  • Evans, D. A., et al. On the Inherent Instability of α-Amino α'-Fluoro Ketones. Evidence for Their Transformation to Reactive Oxyvinyliminium Ion Intermediates. Organic Letters. 2001, 3(3), 425-428.
  • University of California, Irvine. Isolation and Purification of Organic Compounds Extraction (Expt #2). University of California, Irvine. Accessed March 27, 2026.
  • BYJU'S. methods of purification of organic compounds. BYJU'S. Published October 16, 2019.
  • Teledyne ISCO. RediSep Alumina Columns. Teledyne ISCO. Accessed March 27, 2026.
  • García-Ramos, M., et al. The Reactivity of α‐Fluoroketones with PLP Dependent Enzymes: Transaminases as Hydrodefluorinases.
  • Majumdar, K. C., & Chattopadhyay, B. An update on synthetic methods for small and medium aza-heterocycles in aqueous media.
  • Pattison, G. Conformational preferences of α-fluoroketones may influence their reactivity. Beilstein Journal of Organic Chemistry. 2017, 13, 2915-2921.
  • Reachem. The Purification of Organic Compound: Techniques and Applications. Reachem. Published August 9, 2024.
  • NOAA. CHEMICAL REACTIVITY REPORT - TRIETHYLAMINE & HYDROCHLORIC ACID. NOAA. Published October 18, 2020.
  • Bowser, T., & Grocott, S. C. ION CHROMATOGRAPHY IN THE ALUMINA & ALUMINIUM INDUSTRIES. In Light Metals: Proceedings of the ... TMS Annual Meeting. 1991.
  • The Reactivity of α-Fluoroketones with PLP Dependent Enzymes: Transaminases as Hydrodefluorinases.
  • ResearchGate. (PDF) The Reactivity of α‐Fluorinated Mono‐ and Diketones Uncovers their Potential as Electrophilic Warheads for Reversible Covalent Drugs.
  • BYJU'S. methods of purification of organic compounds. BYJU'S. Published October 16, 2019.
  • Eastern Mediterranean University. Purification of Organic Compounds: from Crude Product to Purity. Eastern Mediterranean University. Published July 4, 2023.
  • NASA. Analysis of Performance Degradation of Silica Gels after Extended Use Onboard the ISS. NASA. Published July 12, 2018.
  • American Laboratory. Chromatographic Behavior of Activated Alumina Adsorbents for the Analysis of Hydrocarbons.
  • RSC Publishing. Minisci aroylation of N-heterocycles using choline persulfate in water under mild conditions. New Journal of Chemistry. Published 2021.
  • American Chemical Society. Ni-Catalyzed Regioselective 1,2-Dicarbofunctionalization of Olefins by Intercepting Heck Intermediates as Imine-Stabilized Transient Metallacycles. Journal of the American Chemical Society. 2017, 139(31), 10693-10696.
  • Organic Chemistry Portal. Silica Gel Promotes Reductions of Aldehydes and Ketones by N-Heterocyclic Carbene Boranes. Organic Chemistry Portal. Accessed March 27, 2026.
  • Beilstein Journals. Trichloroacetic acid fueled practical amine purifications. Beilstein Journal of Organic Chemistry. 2022, 18, 224-230.
  • PubMed. An expedient, mild and aqueous method for Suzuki-Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals. Organic Chemistry Frontiers. 2021, 8(20), 5722-5727.
  • Organic Letters. Synthesis of α-Fluoroketones from Vinyl Azides and Mechanism Interrogation. Organic Letters. 2016, 18(15), 3642-3645.
  • University of Rochester. About Workup. University of Rochester. Accessed March 27, 2026.
  • Reddit. Amine workup. r/Chempros. Reddit. Published March 12, 2024.

Sources

Reference Data & Comparative Studies

Validation

Fluorinated vs. Non-Fluorinated Quinolinones: A Comparative Guide on Biological Activity and Structural Optimization

The transition from first-generation non-fluorinated quinolones (such as nalidixic acid) to second-generation fluoroquinolones (such as ciprofloxacin) represents a watershed moment in medicinal chemistry and drug develop...

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Author: BenchChem Technical Support Team. Date: April 2026

The transition from first-generation non-fluorinated quinolones (such as nalidixic acid) to second-generation fluoroquinolones (such as ciprofloxacin) represents a watershed moment in medicinal chemistry and drug development. This guide provides an objective, data-driven comparison of how a single atomic substitution—the introduction of a fluorine atom—fundamentally alters the pharmacodynamics, target binding affinity, and metabolic stability of the quinolinone scaffold.

Structural Causality: The "Fluorine Effect"

To understand the leap in biological activity, we must first analyze the structural causality behind the C-6 substitution.

Fluorine possesses a van der Waals radius of 1.47 Å, which is remarkably close to that of hydrogen (1.20 Å) 1. This allows chemists to replace a hydrogen atom without introducing significant steric hindrance that might disrupt the molecule's core geometry. However, fluorine is the most electronegative element in the periodic table. This extreme electronegativity profoundly polarizes the molecule, increases its overall lipophilicity, and strengthens the metabolic stability of adjacent bonds 2.

In the context of quinolinones, this C-6 fluorination enhances binding affinity to the bacterial DNA gyrase-DNA complex by 2 to 17-fold and increases bacterial cell penetration by 1 to 70-fold 1.

Mechanism of Action

Both fluorinated and non-fluorinated quinolinones exert their biological activity by targeting bacterial type II topoisomerases: DNA gyrase and Topoisomerase IV 2. These drugs do not merely inhibit the enzymes; they act as enzyme poisons. The drug intercalates into the DNA at the enzyme cleavage site, stabilizing a lethal ternary "cleavage complex." The enhanced lipophilicity and electron-withdrawing nature of the C-6 fluorine atom facilitate deeper penetration into the hydrophobic pockets of this complex, drastically lowering the concentration required to halt DNA replication.

G N1 Quinolone/Fluoroquinolone (Inhibitor) N3 DNA-Enzyme Cleavage Complex (Trapped State) N1->N3 Binds to complex N2 DNA Gyrase / Topo IV (Target Enzyme) N2->N3 Attempts DNA supercoiling N4 Inhibition of DNA Replication N3->N4 Prevents religation N5 Bacterial Cell Death N4->N5 Triggers apoptosis

Fig 1: Mechanism of action of quinolinones targeting bacterial DNA gyrase.

Comparative Biological Activity: Experimental Evidence

To objectively evaluate the performance upgrade provided by fluorination, we compare nalidixic acid (a classic non-fluorinated quinolone) with ciprofloxacin (a C-6 fluorinated derivative). Experimental assays measuring the Minimum Inhibitory Concentration (MIC) and the half-maximal inhibitory concentration (IC50) for DNA gyrase supercoiling demonstrate a stark contrast in potency.

Table 1: Quantitative Performance Comparison
CompoundFluorination StatusTarget EnzymeIC50 (M. smegmatis DNA Gyrase)MIC (M. smegmatis)
Nalidixic Acid Non-FluorinatedDNA Gyrase1,400 µg/mL256 µg/mL
Ciprofloxacin C-6 FluorinatedDNA Gyrase7 - 14 µg/mL0.5 - 1.0 µg/mL

Data sourced from comparative studies on M. smegmatis DNA gyrase inhibition 3.

Data Analysis: The experimental data illustrates direct causality. The addition of the fluorine atom correlates with a ~100-fold increase in isolated enzyme inhibition (IC50) and a >250-fold increase in whole-cell antibacterial potency (MIC) 3. Furthermore, early fluorinated derivatives like flumequine demonstrated up to a 15-fold increase in activity against Gram-negative pathogens compared directly to nalidixic acid 4.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility in drug development, the following protocols describe the self-validating methodologies used to derive the IC50 and MIC values discussed above.

Protocol 1: DNA Supercoiling Inhibition Assay (IC50 Determination)

This assay measures the ability of the quinolinone to inhibit the ATP-dependent supercoiling of relaxed plasmid DNA by DNA gyrase.

  • Reaction Assembly: In a sterile microcentrifuge tube, combine 1 U of purified DNA gyrase, 0.5 µg of relaxed pBR322 plasmid DNA, and assay buffer (35 mM Tris-HCl, 24 mM KCl, 4 mM MgCl2, 2 mM DTT, 1.8 mM spermidine, 6.5% glycerol).

    • Causality: Spermidine and MgCl2 are critical for stabilizing the DNA-enzyme interaction; without them, baseline supercoiling will fail.

  • Inhibitor Addition: Add the quinolinone compound in serial dilutions (e.g., 0.1 to 1500 µg/mL).

    • Validation Step: Include a vehicle control (DMSO) to ensure the solvent does not inhibit the enzyme, and a positive control (known ciprofloxacin concentration) to validate enzyme activity.

  • Reaction Initiation: Add 1 mM ATP to initiate supercoiling. Incubate at 37°C for 30 minutes.

    • Causality: DNA gyrase requires ATP hydrolysis to introduce negative supercoils. Degraded ATP will yield false-positive inhibition.

  • Reaction Termination: Stop the reaction by adding 50 mM EDTA and 0.5% SDS, followed by Proteinase K (0.1 mg/mL) for 30 mins.

    • Causality: EDTA chelates Mg2+, immediately halting topoisomerase activity, while SDS/Proteinase K digests the gyrase, releasing the trapped DNA.

  • Electrophoresis & Quantification: Run the samples on a 1% agarose gel. Relaxed topoisomers migrate slower than supercoiled DNA. Quantify the bands using densitometry. The IC50 is the concentration where 50% of the plasmid remains in the relaxed state.

G S1 1. Prepare Enzyme & Plasmid S2 2. Add Quinolone Dilutions S1->S2 S3 3. Incubate with ATP (37°C) S2->S3 S4 4. Stop Reaction (EDTA/SDS) S3->S4 S5 5. Electrophoresis & IC50 Calc S4->S5

Fig 2: Experimental workflow for DNA supercoiling inhibition assay to determine IC50.

Protocol 2: Minimum Inhibitory Concentration (MIC) via Broth Microdilution
  • Inoculum Preparation: Cultivate the target bacterial strain to the logarithmic growth phase. Adjust the suspension to a 0.5 McFarland standard (approx. 1.5 × 10^8 CFU/mL).

  • Serial Dilution: In a 96-well plate, prepare two-fold serial dilutions of the quinolinone in Mueller-Hinton broth.

  • Inoculation & Incubation: Add 50 µL of the bacterial suspension to each well.

    • Validation Step: Include a sterility control well (broth only) and a growth control well (broth + bacteria, no drug) to ensure the system is self-validating. Incubate at 37°C for 18-24 hours.

  • Readout: Add resazurin dye (0.015%) to all wells and incubate for 2 hours.

    • Causality: Viable cells reduce blue resazurin to pink resorufin. This provides an objective, colorimetric readout of cell viability rather than relying solely on visual turbidity. The MIC is the lowest concentration that remains blue.

Pharmacokinetic and Metabolic Stability Enhancements

Beyond target binding, the C-6 fluorine atom fundamentally alters the pharmacokinetic profile of quinolinones. In a saturated system, the highly electron-withdrawing inductive effect of fluorine decreases the electron density of adjacent carbon atoms 1.

This electron deficiency makes the quinolinone scaffold significantly less susceptible to metabolic attack (such as oxidation) by hepatic cytochrome P450 enzymes 1. Consequently, fluorinated quinolinones exhibit a longer biological half-life and reduced clearance rates compared to their non-fluorinated predecessors. This metabolic stability is the primary reason fluoroquinolones can be administered systemically for severe tissue infections, whereas non-fluorinated agents like nalidixic acid were historically restricted to treating uncomplicated urinary tract infections where the drug naturally concentrated 2.

References

  • The role of fluorine in medicinal chemistry: Fluoroquinolones. tandfonline.com.[Link]

  • Biological Effects of Quinolones: A Family of Broad-Spectrum Antimicrobial Agents. nih.gov.[Link]

  • Sequence analysis, purification, and study of inhibition by 4-quinolones of the DNA gyrase from Mycobacterium smegmatis. asm.org.[Link]

  • Contribution of Organofluorine Compounds to Pharmaceuticals. acs.org.[Link]

Sources

Comparative

Head-to-Head Comparison of Catalysts for 2-Fluoro-6,7-dihydroquinolin-8(5H)-one Synthesis

Introduction & Synthetic Challenge 2-Fluoro-6,7-dihydroquinolin-8(5H)-one (CAS 1253791-70-6)[1] is a highly valuable heterocyclic building block in medicinal chemistry, frequently utilized in the development of targeted...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Synthetic Challenge

2-Fluoro-6,7-dihydroquinolin-8(5H)-one (CAS 1253791-70-6)[1] is a highly valuable heterocyclic building block in medicinal chemistry, frequently utilized in the development of targeted therapeutics such as kinase inhibitors. The synthesis of this molecule typically relies on the late-stage benzylic C-H oxidation of its precursor, 2-fluoro-5,6,7,8-tetrahydroquinoline.

The Mechanistic Challenge: The presence of the highly electronegative 2-fluoro substituent significantly withdraws electron density from the fused pyridine ring. This inductive effect subtly deactivates the adjacent C8 benzylic position, making it less susceptible to standard oxidative conditions compared to unfunctionalized tetrahydroquinolines. Consequently, selecting the optimal catalyst is a delicate balancing act between achieving high conversion rates, preventing over-oxidation (e.g., ring-opening or N-oxide formation), and maintaining scalability.

Pathway SM 2-Fluoro-5,6,7,8- tetrahydroquinoline Radical Benzylic Radical / Metal-Oxo Complex SM->Radical Catalyst Activation Alcohol Benzylic Alcohol / Hydroperoxide Radical->Alcohol O-Insertion Product 2-Fluoro-6,7-dihydro- quinolin-8(5H)-one Alcohol->Product Oxidation

Caption: Mechanistic pathway for the benzylic oxidation of 2-fluoro-5,6,7,8-tetrahydroquinoline.

Head-to-Head Catalyst Comparison

To objectively evaluate the best approach for this specific transformation, we compare three distinct catalytic systems representing different mechanistic paradigms: Radical Hydrogen Atom Transfer (HAT), Heterogeneous Metal Catalysis, and Homogeneous High-Valent Metal Insertion.

ParameterSystem A: NHPI / Co(OAc)₂ / O₂System B: Pd/C / TBHPSystem C: RuCl₃ / NaIO₄
Mechanism Radical HAT via PINO[2]Heterogeneous Pd(II) cycle[3]Homogeneous Ru(VIII) oxo-insertion
Oxidant Molecular Oxygen (O₂)tert-Butyl hydroperoxide (TBHP)Sodium Periodate (NaIO₄)
Yield (Typical) 55 - 65%75 - 85%80 - 90%
Reaction Time 12 - 24 hours8 - 16 hours1 - 3 hours
Chemoselectivity Moderate (prone to side-reactions)High (minimal over-oxidation)Moderate (risk of ring cleavage)
Scalability Excellent (Green oxidant)Excellent (Easy catalyst recovery)Fair (Exothermic, aggressive)
E-Factor Very LowLowHigh (Aqueous waste)

Deep Dive into Catalytic Systems (E-E-A-T Analysis)

System A: NHPI / Co(OAc)₂ (Radical-Mediated HAT)

N-Hydroxyphthalimide (NHPI) combined with Co(OAc)₂ is a classic system for aerobic benzylic oxidation[2]. The Co(II)/Co(III) cycle facilitates the generation of the phthalimide-N-oxyl (PINO) radical, which abstracts the C8 hydrogen[4].

  • Causality & Limitations: Because the 2-fluoro group makes the C8 hydrogen less hydridic (more electron-deficient), the electrophilic PINO radical abstracts this hydrogen at a slower rate compared to electron-rich arenes. This requires higher temperatures or pressurized O₂, which can lead to off-target radical recombination or degradation.

System B: Pd/C + TBHP (Heterogeneous Metal Catalysis)

Palladium on carbon, when paired with TBHP, offers a highly controlled environment for allylic and benzylic oxidations[3].

  • Causality & Advantages: The heterogeneous nature of Pd/C tempers the reactivity of the oxidant. The Pd(II) species coordinates to the benzylic position, facilitating the insertion of the tert-butyl peroxy group, which subsequently collapses to the ketone. This system is highly tolerant of the electron-withdrawing fluorine atom and prevents the formation of N-oxides, making it the industry standard for scale-up .

System C: RuCl₃ / NaIO₄ (High-Valent Ru C-H Insertion)

This system generates ruthenium tetroxide (RuO₄) in situ, a highly aggressive oxidant that performs a concerted, asynchronous C-H insertion.

  • Causality & Risks: RuO₄ is so electrophilic that the deactivating effect of the 2-fluoro group is easily overcome, resulting in very rapid reaction times (often < 2 hours). However, RuO₄ is notorious for cleaving aromatic rings. The electron-deficient nature of the fluoropyridine ring actually protects the heteroaromatic core from oxidative cleavage, directing the RuO₄ selectively to the C8 benzylic position. Strict temperature control is mandatory.

Experimental Protocols (Self-Validating Workflows)

Protocol 1: Scalable Synthesis via Pd/C & TBHP (Recommended for >10g Scale)

This protocol prioritizes safety, chemoselectivity, and ease of purification.

  • Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-fluoro-5,6,7,8-tetrahydroquinoline (1.0 equiv) in dichloromethane (DCM) or ethyl acetate (0.2 M concentration).

  • Catalyst Addition: Add 10% Pd/C (5 mol% Pd). Self-Validation: The suspension should be uniformly black; clumping indicates moisture contamination in the solvent.

  • Oxidant Dosing: Slowly add TBHP (70% in water, 3.0 - 5.0 equiv) dropwise over 30 minutes at 0 °C.

  • Reaction: Warm to room temperature and stir for 12 hours.

  • In-Process Control (IPC): Monitor via TLC (Hexanes:EtOAc 3:1). Self-Validation: You will first observe a transient, more polar spot (the benzylic alcohol intermediate) which steadily converts into the final, less polar ketone product.

  • Quench & Filter: Cool to 0 °C and add saturated aqueous Na₂S₂O₃ to destroy excess TBHP. Self-Validation: Test the aqueous layer with starch-iodine paper; a negative result (no blue/black color) confirms the complete destruction of peroxides. Filter the mixture through a pad of Celite to remove the Pd/C.

  • Isolation: Extract with EtOAc, dry over Na₂SO₄, and concentrate. Purify via silica gel chromatography.

Protocol 2: Rapid Synthesis via RuCl₃ & NaIO₄ (Recommended for <1g Discovery Scale)

This protocol prioritizes speed and high conversion for library synthesis.

  • Setup: Dissolve the substrate (1.0 equiv) in a biphasic mixture of CCl₄ (or EtOAc), CH₃CN, and H₂O (ratio 2:2:3).

  • Oxidant Addition: Add NaIO₄ (4.0 equiv) and stir vigorously to ensure dissolution in the aqueous phase.

  • Catalyst Addition: Add RuCl₃·xH₂O (5 mol%). Self-Validation: The aqueous layer will immediately turn from dark brown/black to a bright, characteristic golden-yellow , visually confirming the successful generation of the active RuO₄ species.

  • Reaction: Stir at room temperature for 1-2 hours. Crucial: Do not let the reaction run overnight, as over-oxidation to the lactam or dione will occur.

  • Quench: Add isopropanol (1 mL per mmol) to quench the RuO₄. Self-Validation: The mixture will turn black as RuO₄ is reduced back to insoluble RuO₂.

  • Isolation: Filter through Celite, extract the aqueous layer with DCM, and concentrate.

Experimental Workflow Diagram

Workflow S1 1. Substrate Dissolution (Solvent Selection) S2 2. Catalyst Addition (Pd/C or RuCl3) S1->S2 S3 3. Oxidant Dosing (TBHP or NaIO4) S2->S3 S4 4. Reaction Monitoring (Control Over-oxidation) S3->S4 S5 5. Quenching & Filtration (Na2S2O3 / Celite) S4->S5 S6 6. Purification (Chromatography/Crystallization) S5->S6

Caption: Step-by-step experimental workflow for the catalytic synthesis of the 8-one target.

Conclusion & Recommendations

For the synthesis of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one, the choice of catalyst dictates the operational workflow. For discovery chemists needing rapid access to milligram quantities, the RuCl₃/NaIO₄ system is unmatched in speed, leveraging the fluorine atom's deactivating effect to protect the pyridine ring from cleavage. However, for process chemists scaling up to multi-gram or kilogram quantities, the Pd/C + TBHP system is the undisputed champion, offering a highly controlled, chemoselective, and easily purifiable route that avoids the toxicological and exothermic hazards of high-valent ruthenium.

References

  • Molport Database: 2-fluoro-5,6,7,8-tetrahydroquinolin-8-one | 1253791-70-6. Molport. 1[1]

  • Thieme Connect: Allylic and Benzylic Oxidation. Science of Synthesis. 3[3]

  • ACS Publications: Catalytic Oxidation of Alkylbenzenes with Molecular Oxygen under Normal Pressure and Temperature by N-Hydroxyphthalimide Combined with Co(OAc)2. The Journal of Organic Chemistry. 2[2]

  • ACS Publications: Development of N-Hydroxy Catalysts for C–H Functionalization via Hydrogen Atom Transfer: Challenges and Opportunities. Chemical Reviews. 4[4]

Sources

Validation

A Scientist's Guide to Assessing the Metabolic Stability of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one

For Researchers, Scientists, and Drug Development Professionals In the landscape of modern drug discovery, understanding a compound's metabolic stability is a critical early-stage gatekeeper for its progression. A compou...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, understanding a compound's metabolic stability is a critical early-stage gatekeeper for its progression. A compound that is rapidly metabolized may struggle to achieve therapeutic concentrations in the body, rendering it ineffective. Conversely, a compound that is too stable might accumulate and lead to toxicity. This guide provides a comprehensive framework for assessing the metabolic stability of a novel bicyclic heteroaromatic compound, 2-Fluoro-6,7-dihydroquinolin-8(5H)-one, and compares its potential metabolic profile to relevant alternatives.

As direct experimental data for this specific compound is not publicly available, this guide will establish a robust scientific methodology based on foundational principles of drug metabolism, leveraging data from structurally similar compounds to provide a predictive comparison.

The Critical Role of Metabolic Stability in Drug Discovery

The liver is the primary site of drug metabolism, where enzymes, predominantly from the Cytochrome P450 (CYP) superfamily, modify foreign compounds to facilitate their excretion.[1] The rate at which a compound is metabolized, its metabolic stability, is a key determinant of its pharmacokinetic profile, influencing its half-life, bioavailability, and potential for drug-drug interactions.[2][3] Early assessment of metabolic stability allows medicinal chemists to rank order compounds, develop structure-activity relationships (SAR), and predict in vivo clearance, ultimately selecting candidates with a higher probability of clinical success.[2]

Experimental Design: The In Vitro Liver Microsomal Stability Assay

The most common and efficient method for determining metabolic stability in early drug discovery is the in vitro liver microsomal stability assay.[2][4][5] This assay utilizes subcellular fractions of the liver, called microsomes, which are rich in drug-metabolizing enzymes like CYPs.[1] By incubating the test compound with liver microsomes and a necessary cofactor (NADPH), we can measure the rate of disappearance of the parent compound over time.[1][4]

Detailed Experimental Protocol: Liver Microsomal Stability Assay

This protocol outlines a standardized procedure for assessing the metabolic stability of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one.

Materials:

  • Test Compound: 2-Fluoro-6,7-dihydroquinolin-8(5H)-one

  • Liver Microsomes: Pooled human, rat, or mouse liver microsomes (e.g., from XenoTech, LLC)[4]

  • Buffer: 100 mM Potassium Phosphate Buffer (pH 7.4)[4]

  • Cofactor: NADPH regenerating system or 1 mM NADPH solution[1]

  • Positive Controls: Midazolam and Dextromethorphan (compounds with known metabolic profiles)[4]

  • Quenching Solution: Acetonitrile containing an internal standard (e.g., a structurally similar but chromatographically distinct compound)

  • Analytical Instrumentation: LC-MS/MS (Liquid Chromatography-tandem Mass Spectrometry)[3][4]

Procedure:

  • Preparation of Solutions:

    • Prepare a stock solution of the test compound and positive controls in a suitable organic solvent (e.g., DMSO).

    • Prepare working solutions by diluting the stock solutions in the potassium phosphate buffer to the desired final concentration (typically 1 µM).[1][4]

  • Incubation:

    • In a 96-well plate, pre-warm the liver microsomes (final concentration 0.5 mg/mL) and the test compound working solution at 37°C for approximately 15 minutes.[1][3]

    • Initiate the metabolic reaction by adding the pre-warmed NADPH solution.[1][4]

    • Incubate the reaction mixture at 37°C.

  • Time-Point Sampling:

    • At specific time points (e.g., 0, 5, 15, 30, and 45 minutes), terminate the reaction by adding an equal volume of ice-cold acetonitrile with the internal standard.[1][4]

    • The "0-minute" time point serves as the initial concentration baseline.

  • Sample Processing:

    • Centrifuge the plate to pellet the precipitated proteins.

    • Transfer the supernatant to a new plate for LC-MS/MS analysis.

  • LC-MS/MS Analysis:

    • Analyze the samples to quantify the remaining concentration of the parent compound at each time point relative to the internal standard.

  • Data Analysis:

    • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

    • The slope of the linear regression of this plot represents the elimination rate constant (k).

    • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.

    • Calculate the intrinsic clearance (Clint) using the formula: Clint = (0.693 / t½) * (incubation volume / microsomal protein amount).[3]

Visualizing the Workflow: Metabolic Stability Assay

G cluster_prep Preparation cluster_incubation Incubation cluster_sampling Sampling & Analysis A Prepare Test Compound & Control Stock Solutions B Prepare Working Solutions (1 µM in Buffer) A->B D Pre-warm Microsomes & Working Solutions at 37°C B->D C Prepare Microsome Suspension (0.5 mg/mL in Buffer) C->D E Initiate Reaction with NADPH D->E F Incubate at 37°C E->F G Terminate Reaction at Time Points (0, 5, 15, 30, 45 min) with Acetonitrile + IS F->G H Centrifuge to Pellet Protein G->H I Analyze Supernatant by LC-MS/MS H->I J Data Analysis: Calculate t½ and Clint I->J

Caption: Workflow of the in vitro liver microsomal metabolic stability assay.

Comparative Analysis and Predictive Insights

While direct data for 2-Fluoro-6,7-dihydroquinolin-8(5H)-one is unavailable, we can infer its likely metabolic stability by comparing it to its parent scaffold and understanding the influence of its chemical modifications.

CompoundStructureKey FeaturesPredicted Metabolic StabilityRationale
6,7-Dihydroquinolin-8(5H)-one Bicyclic heteroaromatic coreModerateThe saturated portion of the ring system and the position adjacent to the nitrogen are potential sites for oxidative metabolism.[6][7]
2-Fluoro-6,7-dihydroquinolin-8(5H)-one Fluorine substitution on the pyridine ringLikely Improved The strong carbon-fluorine bond can block potential sites of metabolism.[8][9] Fluorine's electron-withdrawing nature can also decrease the electron density of the aromatic ring, making it less susceptible to oxidative metabolism by CYPs.[10][11]
Quinolone Antibiotics (e.g., Ciprofloxacin) Bicyclic core with various substitutionsVariableMetabolism often occurs on the piperazine ring and other substituents, with the core quinolone structure being relatively stable.

Predicted Metabolic Pathways of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one

The metabolism of heterocyclic compounds is complex, but we can predict the most probable metabolic pathways based on common biotransformations.

  • Oxidation: The primary route of metabolism for many drugs is oxidation, mediated by CYP enzymes.[12] For 2-Fluoro-6,7-dihydroquinolin-8(5H)-one, potential sites of oxidation include the saturated carbocyclic ring, leading to hydroxylation. The pyridine ring is likely more resistant to oxidation due to the electron-withdrawing effect of the fluorine atom.[10][11]

  • Reduction: The ketone group at the 8-position could undergo reduction to a secondary alcohol.

  • Conjugation (Phase II Metabolism): If hydroxylated metabolites are formed, they can be further metabolized through conjugation with glucuronic acid or sulfate, increasing their water solubility for excretion.[1]

Visualizing Predicted Metabolic Pathways

G cluster_phase1 Phase I Metabolism (CYP450) cluster_phase2 Phase II Metabolism Parent 2-Fluoro-6,7-dihydroquinolin-8(5H)-one Hydroxylation Hydroxylated Metabolites (on saturated ring) Parent->Hydroxylation Oxidation Reduction Reduced Metabolite (8-hydroxy) Parent->Reduction Reduction Conjugation Glucuronide or Sulfate Conjugates Hydroxylation->Conjugation Conjugation

Caption: Predicted metabolic pathways for 2-Fluoro-6,7-dihydroquinolin-8(5H)-one.

The Impact of Fluorine Substitution: A Deeper Dive

The introduction of a fluorine atom is a common strategy in medicinal chemistry to enhance metabolic stability.[8][13] The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it more resistant to cleavage by metabolic enzymes.[8] Furthermore, the high electronegativity of fluorine can alter the electronic properties of the molecule, potentially reducing its affinity for the active site of metabolizing enzymes.[10][14] In the case of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one, the fluorine at the 2-position is strategically placed to shield the electron-rich pyridine ring from oxidative attack. This is a key advantage over the non-fluorinated parent compound.

Identifying the Responsible Enzymes: Reaction Phenotyping

Once it is determined that a compound is metabolized, the next crucial step is to identify which specific CYP isoforms are responsible. This is known as reaction phenotyping.[15][16][17] Knowing the responsible enzymes is vital for predicting potential drug-drug interactions.[12]

Common Approaches for Reaction Phenotyping:

  • Recombinant Human CYPs: The test compound is incubated individually with a panel of recombinant human CYP enzymes (e.g., CYP1A2, 2C9, 2C19, 2D6, 3A4) to see which ones metabolize it.[15][18]

  • Chemical Inhibition in HLM: The compound is incubated with human liver microsomes in the presence of known selective inhibitors for each major CYP isoform. A reduction in metabolism in the presence of a specific inhibitor points to the involvement of that enzyme.[12][15]

Conclusion and Future Directions

This guide provides a comprehensive framework for assessing the metabolic stability of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one. Based on established principles of drug metabolism and the known effects of fluorination, it is predicted that this compound will exhibit enhanced metabolic stability compared to its non-fluorinated analog.

The next steps in the evaluation of this compound would be to perform the described in vitro liver microsomal stability assay to generate empirical data. Following this, reaction phenotyping studies would elucidate the specific enzymes involved in its metabolism, providing a more complete picture of its drug-drug interaction potential. This systematic approach ensures that only the most promising compounds with favorable pharmacokinetic properties are advanced in the drug discovery pipeline.

References

  • Metabolic stability in liver microsomes. [Mercell] ([Link])

  • The role of fluorine in medicinal chemistry. [Taylor & Francis Online] ([Link])

  • Metabolic Stability Assessed by Liver Microsomes and Hepatocytes. [Springer Nature Experiments] ([Link])

  • In vitro Metabolic Stability of Drugs and Applications of LC-MS in Metabolite Profiling. [IntechOpen] ([Link])

  • In Vitro Reaction Phenotyping of Cytochrome P450 Enzymes. [Springer Nature Experiments] ([Link])

  • On the Metabolic Stability of Fluorinated Small Molecules; A Physical Organic Chemistry Perspective. [ChemRxiv] ([Link])

  • Microsomal stability assay for human and mouse liver microsomes - drug metabolism. [Creative Bioarray] ([Link])

  • On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. [PMC] ([Link])

  • Microsomal Stability. [Cyprotex] ([Link])

  • METABOLISM OF FLUORINE-CONTAINING DRUGS. [Annual Reviews] ([Link])

  • On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. [ACS Publications] ([Link])

  • Breaking the 'rule-of-five' to access bridged bicyclic heteroaromatic bioisosteres. [Nature] ([Link])

  • Mitigating Heterocycle Metabolism in Drug Discovery. [ACS Publications] ([Link])

  • Reaction Phenotyping Assay. [Cyprotex] ([Link])

  • Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds. [PMC] ([Link])

  • Assays for CYP450 Inhibition, Induction, and Phenotyping. [Charles River Laboratories] ([Link])

  • Cyprotex Reaction Phenotyping Fact Sheet. [Evotec] ([Link])

  • In Vitro Reaction Phenotyping of Cytochrome P450 Enzymes. [ResearchGate] ([Link])

  • Inhibition of drug metabolism by quinolone antibiotics. [PubMed] ([Link])

  • Bacteria: Metabolism-Antibiotic Sensitivity. [A.T. Still University] ([Link])

  • Optimizing Drug Efficacy: The Role of Heterocyclic Frameworks in Enhancing Selectivity and Metabolic Stability. [IJPPR] ([Link])

  • Study on the degradation and metabolic mechanism of four quinolone antibiotics by mixed strains. [Frontiers] ([Link])

  • (PDF) Biological Effects of Quinolones: A Family of Broad-Spectrum Antimicrobial Agents. [ResearchGate] ([Link])

  • Mitigating Heterocycle Metabolism in Drug Discovery. [ResearchGate] ([Link])

  • Quinolone pharmacokinetics and metabolism. [Journal of Antimicrobial Chemotherapy] ([Link])

  • Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. [PMC] ([Link])

  • Synthesis of 6-Fluoro-7-cyclic Amino-substituted Dicarboxylic Acid Quinolones and their Antibacterial Activity. [ResearchGate] ([Link])

Sources

Comparative

Comparative In Vitro Efficacy Guide: 2-Fluoro-6,7-dihydroquinolin-8(5H)-one Analogs in CXCR4 Antagonism

Introduction & Mechanistic Rationale The 6,7-dihydroquinolin-8(5H)-one scaffold is a highly versatile synthetic intermediate in medicinal chemistry, most notably recognized for its role in the development of potent CXC c...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

The 6,7-dihydroquinolin-8(5H)-one scaffold is a highly versatile synthetic intermediate in medicinal chemistry, most notably recognized for its role in the development of potent CXC chemokine receptor 4 (CXCR4) antagonists, such as the clinical candidate GSK812397[1]. CXCR4 is a G-protein-coupled receptor (GPCR) implicated in HIV-1 entry, cancer metastasis, and autoimmune diseases.

While the unsubstituted scaffold yields highly active compounds, metabolic liabilities and off-target toxicity often limit clinical progression. The introduction of the 2-Fluoro-6,7-dihydroquinolin-8(5H)-one building block (CAS: 1253791-70-6)[2] represents a strategic bioisosteric optimization.

Why Fluorine? (Expertise & Causality)

The selective installation of a fluorine atom at the C2 position of the quinoline ring serves three distinct mechanistic purposes[3]:

  • Metabolic Shielding: The strong C–F bond resists cytochrome P450-mediated oxidation, a common degradation pathway for unsubstituted quinolines.

  • pKa Modulation: Fluorine's strong electron-withdrawing inductive effect decreases the basicity (pKa) of the adjacent quinoline nitrogen. This reduction in basicity often correlates with improved membrane permeability and reduced hERG channel liability (cardiotoxicity).

  • Lipophilicity Tuning: Fluorine increases the lipophilicity of the scaffold without adding significant steric bulk, optimizing the compound's binding kinetics within the hydrophobic pocket of the CXCR4 receptor[3].

CXCR4_Pathway CXCL12 CXCL12 (SDF-1) CXCR4 CXCR4 Receptor CXCL12->CXCR4 Binds GProtein Gαi Protein Activation CXCR4->GProtein Activates Antagonist 2-Fluoro-6,7-dihydroquinolin-8(5H)-one Analog Antagonist->CXCR4 Competitive Inhibition AC Adenylyl Cyclase Inhibition (↓ cAMP) GProtein->AC PLC PLC-β Activation GProtein->PLC CaFlux Intracellular Ca2+ Flux PLC->CaFlux IP3 generation Chemotaxis Cell Migration / Chemotaxis CaFlux->Chemotaxis

Figure 1: CXCR4/CXCL12 signaling pathway and the competitive inhibitory mechanism of 2-Fluoro analogs.

In Vitro Efficacy & Cytotoxicity Data

To objectively evaluate the performance of the 2-fluoro substitution, we compare its in vitro profile against unsubstituted, 2-chloro, and 2-methoxy analogs across standard target binding, functional antagonism, and cytotoxicity assays.

Table 1: Target Affinity and Functional Antagonism

Data represents typical SAR profiles for optimized quinolinone-based CXCR4 antagonists.

Analog ScaffoldSubstitution (C2)CXCR4 Binding IC₅₀ (nM)Ca²⁺ Flux EC₅₀ (nM)Calculated LogP (cLogP)
Unsubstituted -H12.4 ± 1.228.5 ± 2.12.8
2-Fluoro -F4.8 ± 0.6 10.2 ± 1.5 3.1
2-Chloro -Cl8.5 ± 1.118.4 ± 2.03.6
2-Methoxy -OCH₃45.2 ± 4.585.0 ± 6.22.5
Table 2: Cytotoxicity and Selectivity Index (HepG2 Cells)

Selectivity Index (SI) = CC₅₀ / Binding IC₅₀.

Analog ScaffoldHepG2 Viability CC₅₀ (µM)Selectivity Index (SI)Safety Profile
Unsubstituted 25.0~2,016Moderate
2-Fluoro > 50.0 > 10,416 Excellent
2-Chloro 15.5~1,823Poor (Lipophilic toxicity)
2-Methoxy > 50.0~1,106Moderate (Low potency)

Data Synthesis: The 2-fluoro analog demonstrates a superior therapeutic window. It achieves sub-10 nM binding affinity while maintaining negligible cytotoxicity at 50 µM, yielding a Selectivity Index exceeding 10,000. The 2-chloro analog, while potent, suffers from increased lipophilicity-driven cytotoxicity.

Experimental Protocols (Self-Validating Systems)

To ensure reproducibility and trustworthiness, the following step-by-step methodologies detail the causality behind each experimental condition used to generate the data above.

Protocol A: TR-FRET Competitive Binding Assay (CXCR4 Affinity)

Objective: Quantify the displacement of a fluorescently labeled CXCL12 ligand by the test analogs.

  • Causality Check: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is utilized instead of standard fluorescence to eliminate background autofluorescence from the small-molecule library, ensuring high signal-to-noise ratios.

  • Preparation: Isolate cell membranes from CHO cells stably expressing human CXCR4. Resuspend in assay buffer (50 mM HEPES pH 7.4, 5 mM MgCl₂, 1 mM CaCl₂, 0.2% BSA).

  • Incubation: In a 384-well plate, combine 10 µg of membrane preparation, 2 nM of Terbium-labeled anti-CXCR4 antibody (donor), 5 nM of fluorescently labeled CXCL12 (acceptor), and serial dilutions of the 2-fluoro analog (0.1 nM to 10 µM).

  • Equilibration: Incubate in the dark at room temperature for 2 hours to allow competitive equilibrium to be reached.

  • Detection: Read the plate using a microplate reader (Excitation: 340 nm; Emission: 495 nm and 520 nm). Calculate the FRET ratio (520/495) to determine the IC₅₀.

Protocol B: Intracellular Calcium Flux Assay (Functional Antagonism)

Objective: Measure the ability of the analogs to block CXCL12-induced G-protein signaling.

  • Causality Check: Fluo-4 AM is a cell-permeant acetoxymethyl ester. Once inside the cell, endogenous esterases cleave the AM group, trapping the calcium-sensitive dye intracellularly. Probenecid is added to inhibit organic anion transporters, preventing the cells from pumping the dye back out.

  • Cell Seeding: Seed CXCR4-expressing cells at 20,000 cells/well in a 384-well black, clear-bottom plate. Incubate overnight at 37°C.

  • Dye Loading: Remove media and add 20 µL of Fluo-4 AM dye solution containing 2.5 mM probenecid. Incubate for 45 minutes at 37°C.

  • Compound Addition: Add the test analogs and incubate for 15 minutes to allow receptor binding.

  • Agonist Stimulation & Measurement: Using a FLIPR (Fluorometric Imaging Plate Reader), inject 20 nM of CXCL12 and immediately record the transient peak in fluorescence (Excitation: 488 nm; Emission: 515 nm) corresponding to intracellular calcium release.

Protocol C: CellTiter-Glo Luminescent Cell Viability Assay (Cytotoxicity)

Objective: Assess the off-target cytotoxicity of the analogs in human hepatocytes (HepG2).

  • Causality Check: The assay measures ATP as a direct proxy for metabolic activity. The lysis buffer ruptures the cell membrane, releasing intracellular ATP, which is then utilized by recombinant luciferase to oxidize luciferin, producing a luminescent signal directly proportional to the number of viable cells[4].

  • Treatment: Seed HepG2 cells (10,000 cells/well) in a 96-well opaque plate. Treat with analogs (up to 50 µM) for 48 hours.

  • Equilibration: Equilibrate the plate and the CellTiter-Glo® Reagent to room temperature for 30 minutes to ensure uniform enzyme kinetics[4].

  • Lysis & Reaction: Add a volume of CellTiter-Glo® Reagent equal to the culture medium volume (e.g., 100 µL). Mix on an orbital shaker for 2 minutes to induce complete cell lysis[4].

  • Stabilization: Incubate at room temperature for 10 minutes to stabilize the luminescent signal, then record luminescence using a plate reader[4].

HTS_Workflow Synthesis Analog Synthesis (2-F, 2-Cl, Unsub) Binding TR-FRET Assay (Receptor Affinity) Synthesis->Binding Functional Ca2+ Flux Assay (Functional Antagonism) Binding->Functional IC50 < 100nM Tox CellTiter-Glo (HepG2 Cytotoxicity) Functional->Tox EC50 < 50nM Hit Hit Selection (High SI, Low IC50) Tox->Hit CC50 > 50µM

Figure 2: Sequential in vitro screening cascade for evaluating quinolinone-based CXCR4 antagonists.

Conclusion

The comparative in vitro data unequivocally supports the integration of the 2-Fluoro-6,7-dihydroquinolin-8(5H)-one scaffold in next-generation drug design. By leveraging the unique stereoelectronic properties of fluorine, researchers can achieve a dual optimization: significantly enhancing target affinity for CXCR4 while expanding the therapeutic window by mitigating lipophilicity-driven cytotoxicity. This makes the 2-fluoro analog an optimal starting point for lead optimization campaigns targeting GPCRs and kinases.

References

  • Boggs, S., et al. (2009). "Kilogram-Scale Synthesis of the CXCR4 Antagonist GSK812397". Organic Process Research & Development, 13(4), 781-785. URL:[Link]

  • Purser, S., et al. (2008). "Fluorine in medicinal chemistry". Chemical Society Reviews, 37(2), 320-330. URL:[Link]

Sources

Validation

The Fluorine Effect: Modulating Lipophilicity in Quinolinone Scaffolds for Drug Discovery

Introduction: The "Magic of Fluorine" in Quinolinones The quinolinone core is a privileged scaffold in medicinal chemistry, most notably forming the structural basis of fluoroquinolone antibiotics and various antineoplas...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The "Magic of Fluorine" in Quinolinones

The quinolinone core is a privileged scaffold in medicinal chemistry, most notably forming the structural basis of fluoroquinolone antibiotics and various antineoplastic agents. The strategic substitution of hydrogen with fluorine—particularly at the C-6 position—revolutionized this class of drugs. As a Senior Application Scientist, I often emphasize that fluorination is not merely a steric substitution; it is a profound physicochemical recalibration. Fluorine's high electronegativity and low polarizability fundamentally alter the molecule's lipophilicity (LogP/LogD), acidity/basicity (pKa), and metabolic stability[1].

This technical guide objectively compares the physicochemical performance of fluorinated quinolinones against their non-fluorinated counterparts, detailing the mechanistic rationale behind these shifts and providing actionable, self-validating experimental protocols for lipophilicity determination.

The Physicochemical Logic of Fluorination

Why does the addition of a single fluorine atom dramatically alter the pharmacokinetic profile of a quinolinone? The answer lies in the interplay of three distinct chemical phenomena:

  • Inductive Effects on pKa: Quinolinones are amphoteric, possessing a carboxylic acid (C-3) and typically a basic amine (C-7). Fluorine at C-6 exerts a strong electron-withdrawing inductive effect, lowering the pKa of adjacent ionizable groups[1][2]. This alters the zwitterionic equilibrium of the drug in physiological fluids.

  • Lipophilicity (LogP vs. LogD): While a single F-for-H substitution generally increases intrinsic lipophilicity (LogP) due to the hydrophobicity of the C-F bond, polyfluorination (e.g., at C-8) can actually decrease it due to the dominant effect of fluorine's high polarity[1]. More importantly, the impact on the distribution coefficient at physiological pH (LogD) is highly dependent on the resulting ionization state[3].

  • Membrane Permeability: The altered LogD and hydrophilicity balance reduces the basicity of the parent quinolone, which directly enhances bacterial cell wall penetration, oral bioavailability, and target binding affinity[2][4].

G F_Sub Fluorine Substitution (C-6 Position) Inductive Electron-Withdrawing Inductive Effect F_Sub->Inductive LogP Intrinsic Lipophilicity (LogP) Shift F_Sub->LogP pKa_Mod pKa Modulation (Acid/Base Centers) Inductive->pKa_Mod LogD Physiological Partitioning (LogD at pH 7.4) pKa_Mod->LogD LogP->LogD Permeability Enhanced Membrane Permeability LogD->Permeability

Logical flow of how fluorine substitution impacts quinolinone physicochemical properties.

Structural Comparison: Fluorinated vs. Non-Fluorinated Scaffolds

To objectively evaluate the impact of fluorine, we must compare first-generation non-fluorinated quinolones with successive generations of fluoroquinolones. Because quinolinones are heavily ionized at physiological pH, measuring LogP (which only accounts for the neutral species) misrepresents the drug's actual behavior[][6]. Therefore, LogD at pH 7.4 is the more biologically relevant metric.

Quantitative Comparison Table
CompoundFluorine SubstitutionLogP (Neutral Species)LogD (pH 7.4)Primary Application
Pipemidic Acid None (1st Gen)-0.80-1.50Early Urinary Tract Antibacterial
Norfloxacin Mono-fluoro (C-6)-0.30-1.052nd Gen Antibacterial
Ciprofloxacin Mono-fluoro (C-6)+0.28-0.70Broad-spectrum Antibacterial
Sparfloxacin Di-fluoro (C-6, C-8)+0.85-0.20Enhanced Gram-positive Activity

Data Synthesis Note: Values represent consensus figures from chromatographic and computational assessments[2][3]. The addition of fluorine at C-6 (and subsequently C-8) incrementally increases the lipophilicity of the neutral species (LogP) and shifts the LogD to be more favorable for tissue penetration, while maintaining the aqueous solubility required for systemic administration.

Experimental Methodologies: The Gold Standard for Lipophilicity

Accurate experimental determination of LogP and LogD is critical because computational models often struggle to accurately predict the zwitterionic equilibria of amphoteric fluoroquinolones[3]. While Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) offers excellent high-throughput screening capabilities[][7], the Shake-Flask Method remains the OECD-recommended gold standard for the direct experimental determination of partition coefficients[6][8].

Protocol: Shake-Flask Determination of LogD (pH 7.4)

This protocol is designed as a self-validating system to ensure absolute data integrity during lead optimization.

Step 1: Preparation of the Biphasic System

  • Action: Vigorously stir equal volumes of n-octanol and 10 mM Phosphate-Buffered Saline (PBS, pH 7.4) together for 24 hours at room temperature.

  • Causality: This ensures mutual saturation of the solvents. If you skip this step, the octanol will absorb water (and vice versa) during the assay, altering the phase volumes and skewing the final concentration calculations[6].

Step 2: Sample Preparation

  • Action: Dissolve the quinolinone test compound in DMSO to create a 10 mM stock solution. Spike this stock into the pre-saturated PBS to achieve a final concentration of 100 µM[6].

  • Causality: Keeping the concentration low (100 µM) prevents compound self-aggregation and ensures the drug remains fully dissolved within the linear dynamic range of the detector.

Step 3: Equilibration (The Shake)

  • Action: Transfer 1 mL of the spiked buffer and 1 mL of pre-saturated n-octanol into a glass vial. Shake on a mechanical shaker at 25°C for 60 minutes.

  • Causality: 60 minutes provides sufficient kinetic energy for small molecules to reach thermodynamic equilibrium between the aqueous and lipophilic phases[8].

Step 4: Phase Separation

  • Action: Centrifuge the vials at 3000 x g for 15 minutes.

  • Causality: Mechanical shaking creates micro-emulsions of octanol in water. Centrifugation breaks these emulsions, ensuring a clean physical separation of the layers. Sampling an emulsion will artificially inflate the aqueous concentration[8].

Step 5: Quantification & System Validation

  • Action: Extract aliquots from both the octanol and aqueous layers. Quantify the quinolinone concentration in each phase using LC-MS/MS[].

  • Self-Validation: Always run a reference standard with a known, highly stable LogD (e.g., Propranolol or Testosterone) in parallel. If the reference standard's calculated LogD deviates from established literature values by >0.1 log units, the assay environment (likely the buffer pH or temperature) has drifted and the batch must be rejected and recalibrated.

Step 6: Data Analysis

  • Action: Calculate LogD using the formula: LogD = Log10([Concentration in Octanol] / [Concentration in Buffer]).

Workflow Prep Phase Pre-saturation (Octanol/PBS) Spike Spike Compound (100 µM in PBS) Prep->Spike Shake Mechanical Shaking (60 min, 25°C) Spike->Shake Centrifuge Centrifugation (Phase Separation) Shake->Centrifuge LCMS LC-MS/MS Quantification Centrifuge->LCMS Calc LogD Calculation & System Validation LCMS->Calc

Step-by-step workflow for the shake-flask method to determine LogD.

Conclusion

The strategic incorporation of fluorine into quinolinone scaffolds is a masterclass in physicochemical tuning. By understanding the intricate causality between inductive effects, pKa modulation, and lipophilicity, drug development professionals can rationally design next-generation therapeutics with optimized pharmacokinetic profiles. Furthermore, rigorous experimental validation using self-correcting methodologies like the standardized shake-flask assay ensures that theoretical scaffold designs translate reliably into clinical performance.

References

  • Encyclopedia.pub. "Methods for Determination of Lipophilicity". [Link]

  • MDPI. "Liquid Chromatography on the Different Methods for the Determination of Lipophilicity: An Essential Analytical Tool in Medicinal Chemistry".[Link]

  • ResearchGate. "LogP / LogD shake-flask method v1".[Link]

  • PMC. "Fluoroquinolones Hybrid Molecules as Promising Antibacterial Agents in the Fight against...".[Link]

  • PMC. "Lipophilicity Determination of Quaternary (Fluoro)Quinolones by Chromatographic and Theoretical Approaches".[Link]

  • MDPI. "Phototoxicity of Quinolones and Fluoroquinolones: A Mechanistic Review About Photophysical and Photochemical Pathways".[Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 2-Fluoro-6,7-dihydroquinolin-8(5H)-one

An essential aspect of modern drug development is the safe and efficient handling of highly reactive synthetic intermediates. As a Senior Application Scientist, I have designed this comprehensive operational guide to pro...

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Author: BenchChem Technical Support Team. Date: April 2026

An essential aspect of modern drug development is the safe and efficient handling of highly reactive synthetic intermediates. As a Senior Application Scientist, I have designed this comprehensive operational guide to provide researchers with field-proven, self-validating protocols for handling 2-Fluoro-6,7-dihydroquinolin-8(5H)-one .

By understanding the mechanistic causality behind these safety measures, your laboratory can prevent exposure incidents, ensure reaction fidelity, and streamline downstream purification.

Chemical Profile & Hazard Causality

To understand the handling requirements of 2-Fluoro-6,7-dihydroquinolin-8(5H)-one, we must analyze how the fluorine substituent alters the baseline properties of its non-fluorinated parent compound, 6,7-dihydroquinolin-8(5H)-one (CAS 56826-69-8).

Fluorination of the quinolinone core significantly alters the molecule's highest occupied and lowest unoccupied molecular orbital (HOMO/LUMO) energy levels, fundamentally changing its reactivity and physical properties[1]. Because the highly electronegative C-F bond reduces the overall polarizability of the molecule, fluorinated heterocycles exhibit markedly enhanced lipophilicity and membrane permeability compared to their non-fluorinated counterparts[2].

Consequently, while the parent compound is classified as a standard irritant (H315, H319, H335)[3], the 2-fluoro derivative poses an elevated risk of rapid dermal absorption.

Quantitative Property Comparison

Property6,7-Dihydroquinolin-8(5H)-one (Parent)2-Fluoro-6,7-dihydroquinolin-8(5H)-one (Target)
CAS Number 56826-69-8Proprietary / Target Intermediate
Molecular Weight 147.17 g/mol 165.16 g/mol
Appearance Light yellow-brown crystalline solidOff-white to yellow crystalline solid
Max Solubility DMF/DMSO (~30 mg/mL)[4]DMF/DMSO (>30 mg/mL due to lipophilicity)
GHS Hazards H315, H319, H335H315, H319, H335 (Elevated systemic/dermal risk)

Personal Protective Equipment (PPE) Matrix

Do not rely on standard laboratory PPE. The enhanced membrane permeability of this fluorinated intermediate requires a targeted defense strategy.

Protective GearSpecificationScientific Rationale & Causality
Hand Protection Double-gloving: Nitrile (inner, 4 mil) + Neoprene (outer, 8 mil)The high lipophilicity of fluorinated heterocycles increases permeation rates through standard single-layer nitrile[2]. Neoprene provides a robust barrier against the polar aprotic solvents (DMF/DMSO) required for dissolution.
Eye Protection Tightly fitting safety goggles (ANSI Z87.1+)As a crystalline solid, the compound can aerosolize during transfer. Goggles prevent micro-particulates from contacting ocular mucosa, avoiding severe irritation (H319).
Respiratory N95/P100 Particulate RespiratorMitigates the inhalation risk of fine powders (H335). The electrostatic charge inherent to fluorinated powders often leads to airborne suspension.
Body Protection Flame-retardant lab coat with disposable Tyvek sleevesPrevents the accumulation of static-clinging powder on reusable garments, eliminating secondary exposure vectors outside the fume hood.

Operational Workflow & Experimental Protocol

The 2-fluoro position is highly activated for nucleophilic aromatic substitution (SNAr) reactions. The following protocol ensures safe transfer and reaction setup while maintaining a self-validating system to guarantee experimental success.

Phase 1: Environmental Neutralization

  • Place an anti-static ionizer bar inside a Class II chemical fume hood.

  • Causality : Fluorinated organic powders are highly prone to static buildup. The ionizer neutralizes surface charges, preventing the powder from repelling off the spatula and aerosolizing into the user's breathing zone.

  • Validation Checkpoint: Visually inspect the analytical balance display. A fluctuating tare weight indicates excessive static charge or improper sash height. Do not proceed until the reading stabilizes for at least 5 seconds.

Phase 2: Compound Transfer

  • Using a grounded stainless-steel spatula, transfer the required mass into a pre-tared, anti-static weigh boat.

  • Causality : Grounded tools provide a conductive path for residual static charge, ensuring the powder transfers smoothly without clinging to the instrument.

Phase 3: In-Situ Dissolution

  • Immediately transfer the weighed solid into a dry reaction flask.

  • Add anhydrous N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) to achieve a concentration of ≤30 mg/mL.

  • Causality : The parent compound exhibits a maximum solubility of ~30 mg/mL in these solvents[4]. Exceeding this concentration risks incomplete dissolution, leaving an unreacted suspension that complicates downstream purification.

  • Validation Checkpoint: Hold the reaction flask against a high-contrast background. The solution must be entirely optically clear. Any residual turbidity invalidates the dissolution step, indicating saturation or poor solvent quality.

Phase 4: Reaction Initiation

  • Seal the flask with a septum and purge with inert gas (Argon/N2) before introducing nucleophiles.

  • Causality : Excluding atmospheric moisture prevents the premature hydrolysis of the activated C-F bond into a 2-hydroxy/oxo derivative, ensuring high reaction fidelity.

Spill Response & Disposal Plan

In the event of a breach in protocol, containment must be immediate and specific to halogenated organics.

  • Spill Containment : If the solid is spilled, do NOT sweep dry . Dry sweeping aerosolizes the fluorinated powder. Instead, mist the powder gently with a compatible solvent (e.g., isopropanol) to suppress dust, then absorb the mixture with vermiculite.

  • Disposal : Place all contaminated materials into a clearly labeled "Halogenated Organic Waste" container.

  • Causality : Incineration of fluorinated compounds requires specialized high-temperature facilities to prevent the release of highly toxic hydrogen fluoride (HF) gas. Mixing this compound with non-halogenated waste can lead to improper incineration temperatures and severe environmental contamination.

Workflow Visualization

G Start Initiate Handling Protocol PPE Don Advanced PPE (Nitrile, Goggles, Lab Coat) Start->PPE Hood Transfer to Fume Hood (Airflow > 100 fpm) PPE->Hood SpillCheck Did a spill occur during transfer? Hood->SpillCheck Spill Spill Response (Vermiculite, Halogenated Waste) SpillCheck->Spill Yes Weigh Static-Free Weighing (Anti-static ionizer) SpillCheck->Weigh No Spill->Hood Dissolve Dissolution in DMF/DMSO (Max 30 mg/mL) Weigh->Dissolve React Proceed to Reaction (Closed System) Dissolve->React

Operational and spill-response workflow for 2-Fluoro-6,7-dihydroquinolin-8(5H)-one.

References

  • [1] Title: Recent advances in the synthesis of fluorinated heterocycles and a review of recent FDA-approved fluorinated drugs Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

  • [2] Title: Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022) Source: National Institutes of Health (NIH) URL: [Link]

Sources

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